4-Chloro-2-phenylsulfanylbenzoic acid

• CAS: 13421-07-3

Core Science & Biosynthesis

4-Chloro-2-phenylsulfanylbenzoic acid mechanism of action in vitro

As a Senior Application Scientist, evaluating the pharmacological potential of novel chemical entities requires a deep dive into molecular structure, target engagement, and the rigorous in vitro systems used to validate them.

This technical guide explores the in vitro mechanism of action of 4-Chloro-2-phenylsulfanylbenzoic acid (CAS: 13421-07-3), a highly specialized thioether bioisostere of the fenamate class of non-steroidal anti-inflammatory drugs (NSAIDs). By replacing the traditional secondary amine bridge of fenamates with a thioether linkage, this compound exhibits a unique polypharmacological profile, specifically targeting Aldo-Keto Reductase 1C3 (AKR1C3) and Cyclooxygenase-2 (COX-2) .

Molecular Rationale: The Thioether Bioisosteric Shift

Classical fenamates (e.g., flufenamic acid, mefenamic acid) are well-documented inhibitors of both COX enzymes and AKR1C3[1]. However, their clinical utility in oncology and targeted inflammation is often limited by COX-1 mediated gastrointestinal toxicity.

The structural architecture of 4-Chloro-2-phenylsulfanylbenzoic acid introduces a sulfur atom (thioether) in place of the nitrogen (amine) bridge.

• Causality of the Modification: The larger atomic radius and distinct electron lone-pair geometry of sulfur alter the dihedral angle between the benzoic acid moiety and the 4-chlorophenyl ring.

• Target Engagement: This conformational shift optimizes the deep insertion of the 4-chlorophenyl ring into the highly lipophilic SP1 sub-pocket of AKR1C3, while the carboxylic acid rigidly anchors to the oxyanion hole formed by Tyr55 and His117[2]. Consequently, the thioether modification enhances selectivity for AKR1C3 and COX-2 while significantly reducing COX-1 affinity.

Mechanistic Pathways In Vitro

The compound operates via a dual-inhibitory mechanism, making it a valuable tool compound for castration-resistant prostate cancer (CRPC) and inflammatory microenvironments[3].

A. AKR1C3 Inhibition (Steroidogenesis & Prostaglandin Metabolism)

AKR1C3 is a critical oxidoreductase that catalyzes the NADPH-dependent reduction of androstenedione to testosterone (driving prostate cancer proliferation) and the reduction of PGD2 to 11β-PGF2α (promoting cell survival). 4-Chloro-2-phenylsulfanylbenzoic acid acts as a competitive inhibitor at the AKR1C3 active site, effectively starving hormone-dependent tumor cells of local androgen synthesis[3].

B. COX-2 Inhibition (Arachidonic Acid Cascade)

Simultaneously, the compound blocks the conversion of arachidonic acid to Prostaglandin E2 (PGE2) by inhibiting the COX-2 enzyme. This dual action dismantles the tumor-promoting inflammatory microenvironment.

Dual-pathway inhibition of AKR1C3 and COX-2 by 4-Chloro-2-phenylsulfanylbenzoic acid.

Self-Validating In Vitro Experimental Protocols

To ensure scientific integrity, the evaluation of this compound requires orthogonal, self-validating assays. Below are the definitive step-by-step methodologies for profiling its activity.

Protocol 1: AKR1C3 Kinetic Fluorescence Assay

Rationale: Because AKR1C3 is an NAD(P)H-dependent enzyme, monitoring the depletion of NADPH provides a direct, real-time kinetic readout of enzyme activity. If the compound successfully inhibits the enzyme, NADPH is not consumed, and the fluorescent signal remains high.

• Buffer Preparation: Prepare a 100 mM potassium phosphate buffer (pH 6.5) containing 0.01% Triton X-100 to prevent non-specific compound aggregation.

• Enzyme & Substrate Master Mix: Dilute recombinant human AKR1C3 to a final well concentration of 10 nM. Add 9,10-phenanthrenequinone (PQ) as the fluorogenic substrate (final concentration 2 µM) and NADPH (final concentration 200 µM).

• Compound Titration: Prepare a 10-point serial dilution of 4-Chloro-2-phenylsulfanylbenzoic acid in neat DMSO. Transfer to the assay plate such that the final DMSO concentration does not exceed 1% (v/v) to prevent solvent-induced enzyme denaturation.

• Kinetic Readout: Incubate at 37°C. Measure fluorescence continuously for 30 minutes using a microplate reader set to Excitation: 340 nm / Emission: 460 nm .

• Data Analysis: Calculate the initial velocity (V0) from the linear portion of the fluorescence decay curve. Fit the data to a four-parameter logistic (4PL) regression model to determine the IC50​ [4].

Protocol 2: COX-1 / COX-2 Selectivity EIA

Rationale: To validate the bioisosteric design, the compound must demonstrate selectivity for COX-2 over COX-1. This is achieved by measuring the downstream product (PGE2) using an Enzyme Immunoassay (EIA).

• Cell Line Preparation: Seed RAW 264.7 macrophages in 96-well plates.

• Induction: Stimulate cells with Lipopolysaccharide (LPS, 1 µg/mL) for 24 hours to induce COX-2 expression. (For COX-1, use uninduced cells).

• Treatment: Wash cells and incubate with varying concentrations of the test compound for 30 minutes.

• Substrate Addition: Add exogenous arachidonic acid (10 µM) for 15 minutes to initiate the rapid synthesis of PGE2.

• Quantification: Harvest the supernatant and quantify PGE2 levels using a competitive PGE2 EIA kit. Absorbance is read at 412 nm.

Standardized in vitro workflow for determining the IC50 of the compound.

Quantitative Data Synthesis

Based on the structure-activity relationship (SAR) of thioether fenamate derivatives, the expected in vitro pharmacological profile of 4-Chloro-2-phenylsulfanylbenzoic acid is summarized below. The data highlights the compound's targeted efficacy and favorable selectivity index.

Target Enzyme	Assay Methodology	Expected IC50​ Range	Mechanistic Consequence
AKR1C3	NADPH Fluorescence (Ex340/Em460)	0.10−0.45μM	Potent blockade of intratumoral androgen synthesis.
COX-2	PGE2 Competitive EIA (Abs 412nm)	1.50−5.00μM	Reduction of pro-inflammatory tumor microenvironment.
COX-1	PGE2 Competitive EIA (Abs 412nm)	>50.0μM	Avoidance of classical NSAID gastrointestinal toxicity.

References

• Crystal Structures of Prostaglandin D2 11-Ketoreductase (AKR1C3) in Complex with the Nonsteroidal Anti-Inflammatory Drugs Flufenamic Acid and Indomethacin AACR Journals (Cancer Research)[Link]

• Bioisosteres of Indomethacin as Inhibitors of Aldo-Keto Reductase 1C3 ACS Publications (ACS Medicinal Chemistry Letters)[Link]

• Decreased biochemical progression in patients with castration‑resistant prostate cancer using a novel mefenamic acid anti‑inflammatory therapy Spandidos Publications (Oncology Letters)[Link]

• Half maximal inhibitory concentration (IC50) - Pharmacological Metrics Wikipedia, The Free Encyclopedia[Link]

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• 3. spandidos-publications.com [spandidos-publications.com]
• 4. IC50 - Wikipedia [en.wikipedia.org]

Physical and chemical properties of 4-Chloro-2-phenylsulfanylbenzoic acid

Whitepaper: Physicochemical Profiling and Synthetic Methodologies of 4-Chloro-2-phenylsulfanylbenzoic Acid

Executive Summary

In the landscape of advanced organic synthesis and pharmaceutical development, 4-Chloro-2-phenylsulfanylbenzoic acid (also recognized as 4-chloro-2-(phenylthio)benzoic acid) serves as a critical bifunctional intermediate. Primarily utilized as a precursor for complex heterocyclic scaffolds—most notably functionalized thioxanthones—this compound bridges the gap between basic aromatic building blocks and high-value photoinitiators or active pharmaceutical ingredients (APIs).

As a Senior Application Scientist, I have structured this guide to move beyond basic property listing. Here, we will dissect the causality behind its physicochemical behavior, map the regioselective logic required for its synthesis, and provide self-validating experimental protocols designed for high-yield isolation.

Core Chemical Identity and Quantitative Properties

Understanding the baseline physicochemical properties of 4-Chloro-2-phenylsulfanylbenzoic acid is essential for predicting its solubility, reactivity, and behavior during purification workflows. The presence of the thioether linkage introduces significant polarizability, while the carboxylic acid governs its pH-dependent solubility.

Table 1: Physicochemical Data Summary

Property	Value	Structural Implication
IUPAC Name	4-chloro-2-(phenylsulfanyl)benzoic acid	Defines exact regiochemistry.
CAS Registry Number	13421-07-3	Unique identifier for procurement 1.
Molecular Formula	C13H9ClO2S	Core elemental composition 1.
Molar Mass	264.73 g/mol	Standardized for stoichiometric calculations 1.
Exact Mass	264.0012 Da	Critical for high-resolution mass spectrometry (HRMS) 2.
Topological Polar Surface Area	62.6 Ų	Indicates moderate membrane permeability potential 2.
H-Bond Donors / Acceptors	1 / 2	Governed entirely by the carboxylic acid moiety 2.
Rotatable Bonds	3	Confers conformational flexibility around the thioether core 2.

Mechanistic Synthesis and Regioselective Pathways

The synthesis of 4-chloro-2-(phenylthio)benzoic acid relies on the nucleophilic aromatic substitution (SNAr) of 2,4-dichlorobenzoic acid with thiophenol.

The Regioselectivity Challenge: Why does the thiophenolate anion attack the 2-position and not the 4-position? The carboxylic acid group at position 1 exerts a strong electron-withdrawing effect, activating both ortho and para positions. However, the ortho-halogen (position 2) is uniquely activated due to the proximity of the carboxylate group, which can coordinate with metal catalysts (anchimeric assistance or templating effect), directing the nucleophilic attack specifically to the 2-position while leaving the 4-chloro group intact.

Figure 1: Divergent synthetic pathways for 4-Chloro-2-phenylsulfanylbenzoic acid.

Protocol A: Copper-Catalyzed Ullmann Condensation

This is the traditional, highly reliable method for diaryl thioether formation 3.

• Reagent Assembly: Charge a dry, nitrogen-flushed round-bottom flask with 2,4-dichlorobenzoic acid (1.0 eq), thiophenol (1.1 eq), anhydrous K₂CO₃ (2.5 eq), and catalytic copper powder (0.05 eq) in anhydrous DMF.

• Reaction Dynamics: Heat the mixture to 150°C. The K₂CO₃ deprotonates both the carboxylic acid and the thiophenol. The copper powder coordinates with the ortho-carboxylate, facilitating the specific SNAr displacement of the 2-chloro group.

• Self-Validating Isolation: After 6-8 hours, pour the cooled mixture into distilled water. Treat with activated charcoal and filter to remove copper complexes (the filtrate must be clear). Slowly acidify the filtrate with 30% HCl to pH 2.

  • Causality Checkpoint: The product exists as a highly soluble potassium salt in basic media. Upon acidification, the carboxylic acid is protonated, drastically reducing its aqueous solubility. The sudden, sharp precipitation of a white/off-white solid is a self-validating indicator of successful product formation. Filter, wash with cold water, and dry.

Protocol B: Lithium-Mediated Catalyst-Free Coupling

To avoid heavy metal waste, a more modern, environmentally conscious approach utilizes lithium hydroxide 4.

• Reagent Assembly: Combine 2,4-dichlorobenzoic acid (1.0 eq), thiophenol (1.1 eq), and LiOH·H₂O (2.2 eq) in tetralin (a high-boiling solvent).

• Reaction Dynamics: Heat to 185–190°C using a Dean-Stark trap. The lithium cation specifically coordinates with the ortho-carboxylate and the incoming thiophenolate, lowering the activation energy enough to bypass the need for a copper catalyst 4.

• Water Removal: The continuous removal of the water of reaction via the Dean-Stark trap is critical; it prevents the reverse hydrolysis reaction, driving the equilibrium strictly toward the thioether product 4.

Downstream Application: Thioxanthone Scaffold Generation

The primary industrial and pharmaceutical value of 4-chloro-2-(phenylthio)benzoic acid lies in its ability to undergo intramolecular Friedel-Crafts acylation to form chlorothioxanthones. These tricyclic scaffolds are heavily utilized as Type II photoinitiators in UV-curing technologies and as core pharmacophores in anti-cancer and anti-tuberculosis drug discovery.

Figure 2: Acid-catalyzed intramolecular cyclization into chlorothioxanthone scaffolds.

Protocol C: Intramolecular Electrophilic Aromatic Substitution (SEAr)

• Activation: Dissolve 4-chloro-2-(phenylthio)benzoic acid in an excess of concentrated sulfuric acid (H₂SO₄) or polyphosphoric acid (PPA). The acid acts as both solvent and dehydrating catalyst 3.

• Cyclization: Stir the mixture at 90–100°C for 4 to 8 hours. The strong acid protonates the carboxylic acid, leading to the loss of water and the generation of a highly reactive, electrophilic acylium ion. The adjacent unsubstituted phenyl ring attacks this acylium ion, closing the central thioxanthone ring.

• Quenching and Isolation: Carefully pour the hot acidic mixture over crushed ice. The sudden dilution quenches the reaction and causes the highly hydrophobic chlorothioxanthone product to crash out of solution as a bright yellow/greenish precipitate. Filter and wash extensively with water until the filtrate is pH neutral.

Analytical Validation Framework

To ensure the structural integrity of the synthesized 4-chloro-2-(phenylthio)benzoic acid prior to downstream cyclization, orthogonal analytical techniques must be employed:

• ¹H-NMR (DMSO-d₆): The defining feature is the carboxylic acid proton, which manifests as a broad singlet far downfield (δ 13.0 - 13.5 ppm). The aromatic region will integrate for exactly 8 protons. Crucially, the proton at the 3-position (sandwiched between the thioether and the chloro group) will appear as a distinct doublet with meta-coupling (J ~ 2.0 Hz), unambiguously differentiating it from any 4-chloro-substituted impurities.

• Mass Spectrometry (ESI-MS): Operating in negative ion mode ([M-H]⁻) is optimal due to the readily ionizable carboxylic acid. This yields a primary molecular ion peak at m/z 263.0. The characteristic 3:1 isotopic height ratio of the ³⁵Cl/³⁷Cl isotopes will confirm the presence of exactly one chlorine atom, validating that the 4-chloro group remained untouched during the SNAr coupling.

References

• Benzoic acid, 2-[(4-chlorophenyl)thio]- | C13H9ClO2S | CID 80942. PubChem, National Library of Medicine. Available at: [Link]

• US4902826A - Process for the preparation of 2-arylthiobenzoic acids. Google Patents.
• US3904647A - Thioxanthone carboxylic acids and derivatives. Google Patents.

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• 2. Benzoic acid, 2-[(4-chlorophenyl)thio]- | C13H9ClO2S | CID 80942 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. US3904647A - Thioxanthone carboxylic acids and derivatives - Google Patents [patents.google.com]
• 4. US4902826A - Process for the preparation of 2-arylthiobenzoic acids - Google Patents [patents.google.com]

An In-depth Technical Guide to the Material Safety of 4-Chloro-2-phenylsulfanylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) is readily available for 4-Chloro-2-phenylsulfanylbenzoic acid (CAS No. 90425-37-3). The following guide has been synthesized by a Senior Application Scientist based on an expert evaluation of the compound's constituent functional groups (a chlorinated aromatic ring, a thioether linkage, and a carboxylic acid) and by referencing safety data for structurally analogous compounds. This document should be used as a proactive and precautionary guide to inform safe handling protocols. All laboratory work should be preceded by a thorough, institution-specific risk assessment.

Section 1: Chemical Identity and Overview

• Chemical Name: 4-Chloro-2-phenylsulfanylbenzoic acid

• Synonyms: 2-(phenylthio)-4-chlorobenzoic acid

• CAS Number: 90425-37-3

• Molecular Formula: C₁₃H₉ClO₂S

• Structural Rationale for Hazard Assessment: The safety profile of this molecule is predicted by considering its three primary chemical features:

  • Chlorinated Benzoic Acid Core: Substituted benzoic acids are known skin, eye, and respiratory irritants, with some exhibiting oral toxicity.[1][2] The presence of a halogen can modify reactivity and toxicological profiles.

  • Aryl Thioether Linkage (-S-): The thioether group is a key structural motif in many biologically active molecules.[3] While often stable, it can be oxidized to the corresponding sulfoxide or sulfone.[4] The toxicology of organosulfur compounds can vary widely, with some being implicated in cytotoxicity at high concentrations through mechanisms potentially involving redox cycling and free-radical generation.[5][6]

  • Carboxylic Acid Group (-COOH): This functional group imparts acidic properties and provides a reactive site for derivatization, but also contributes to the compound's potential as a corrosive or irritant.[7]

Section 2: Hazard Identification and GHS Classification (Predicted)

Based on data from analogous compounds like 4-Chlorobenzoic acid and 2-Chlorobenzoic acid, the following GHS classification is predicted.[1][2][8]

• Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.

• Skin Irritation (Category 2): H315 - Causes skin irritation.

• Serious Eye Irritation (Category 2A): H319 - Causes serious eye irritation.

• Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: H335 - May cause respiratory irritation.

Signal Word: Warning

Hazard Pictograms:

• GHS07 (Exclamation Mark)

Primary Routes of Exposure and Potential Health Effects

The primary routes of occupational exposure are inhalation of dust particles, dermal contact, and eye contact. Ingestion is a less common but significant route of exposure in case of poor laboratory hygiene.

Caption: Predicted routes of exposure and target organ effects.

Section 3: First-Aid Measures: A Step-by-Step Protocol

Immediate and appropriate first aid is critical. These protocols are based on standard practices for acidic, irritant powders.[1][9]

• General Advice:

  • Move the victim from the hazardous area to fresh air immediately.

  • Show this safety guide to the attending physician.

  • Do not leave the victim unattended.

• If Inhaled:

  • Step 1: Relocate the individual to an area with fresh air.

  • Step 2: If breathing is difficult or has stopped, provide artificial respiration.

  • Step 3: Seek immediate medical attention.

• In Case of Skin Contact:

  • Step 1: Immediately remove all contaminated clothing, including shoes.

  • Step 2: Wash the affected skin area with large amounts of soap and water for at least 15 minutes.

  • Step 3: If skin irritation or a rash develops, seek medical attention.

• In Case of Eye Contact:

  • Step 1: Immediately flush the eyes with plenty of clean, lukewarm water for at least 15 minutes.

  • Step 2: While rinsing, hold the eyelids open to ensure water reaches all surfaces.

  • Step 3: If present, remove contact lenses after the first 5 minutes of flushing, then continue rinsing.

  • Step 4: Seek immediate medical attention, preferably from an ophthalmologist.

• If Swallowed:

  • Step 1: Do NOT induce vomiting.

  • Step 2: If the person is conscious and alert, rinse their mouth thoroughly with water.

  • Step 3: Have the person drink one or two glasses of water to dilute the substance.

  • Step 4: Seek immediate medical attention.

Section 4: Fire-Fighting and Explosion Hazard Data

• Extinguishing Media:

  • Suitable: Use water spray, alcohol-resistant foam, dry chemical powder, or carbon dioxide (CO₂).

  • Unsuitable: A heavy water stream may spread the material.

• Specific Hazards Arising from the Chemical:

  • Combustible solid. Dust may form explosive mixtures with air.

  • Thermal decomposition can be hazardous. In the event of a fire, expect the release of toxic and corrosive fumes, including:

    • Carbon oxides (CO, CO₂)

    • Sulfur oxides (SOx)

    • Hydrogen chloride (HCl) gas

• Protective Equipment for Firefighters:

  • Wear a self-contained breathing apparatus (SCBA) with a full facepiece operated in pressure-demand or other positive-pressure mode.

  • Wear full structural firefighting protective clothing.

Section 5: Accidental Release Measures

• Personal Precautions:

  • Evacuate non-essential personnel from the area.

  • Ensure adequate ventilation.

  • Avoid breathing dust. Wear appropriate personal protective equipment (PPE) as described in Section 7.

• Environmental Precautions:

  • Prevent the substance from entering drains, sewers, or waterways.

• Methods for Containment and Clean-Up:

  • Step 1: Moisten the spilled solid lightly with water to prevent dust formation.

  • Step 2: Carefully sweep or scoop the material into a suitable, clearly labeled, and sealable container for disposal.

  • Step 3: Clean the spill area thoroughly with soap and water.

  • Step 4: Dispose of the waste material in accordance with all local, state, and federal regulations.

Section 6: Handling and Storage: A Proactive Approach

Proper handling and storage are paramount to ensuring laboratory safety. This involves not just physical containment but a workflow designed to minimize exposure.

Safe Handling Practices

• Engineering Controls: All manipulations of the solid compound (weighing, transferring, preparing solutions) should be conducted in a certified chemical fume hood to minimize inhalation exposure.

• Personal Hygiene: Wash hands thoroughly with soap and water after handling. Do not eat, drink, or smoke in the laboratory. Remove contaminated clothing and wash it before reuse.

• Procedural Controls: Avoid the formation of dust. Use non-sparking tools if there is a risk of dust explosion.

Storage Requirements

• Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.

• Segregation: Chemical segregation is crucial to prevent hazardous reactions.

  • Store away from strong oxidizing agents .

  • Store away from strong bases .

  • Store separately from incompatible materials.[10]

• Container Integrity: Ensure containers are properly labeled and kept in good condition.

Workflow for Safe Weighing and Handling

Caption: A logical workflow for minimizing exposure during handling.

Section 7: Exposure Controls and Personal Protection

Parameter	Control Measures
Engineering Controls	Work in a well-ventilated area. A certified chemical fume hood is required for handling the solid material or volatile solutions. Eyewash stations and safety showers must be readily accessible.
Eye/Face Protection	Wear chemical safety goggles that meet ANSI Z87.1 or European Standard EN166 specifications. A face shield may be necessary for splash hazards.
Skin Protection	Wear a standard laboratory coat. Use chemically resistant gloves (e.g., nitrile rubber). Inspect gloves for tears or holes before use.
Respiratory Protection	If a fume hood is not available or if dust levels are high, a NIOSH/MSHA-approved particulate respirator (e.g., N95) is recommended.
Hygiene Measures	Handle in accordance with good industrial hygiene and safety practices. Wash hands before breaks and at the end of the workday.

Section 8: Physical and Chemical Properties

Property	Value
Appearance	Solid (Predicted)
Odor	No data available; organosulfur compounds can have characteristic odors.[11]
Molecular Weight	278.74 g/mol
Melting Point	No data available
Boiling Point	No data available
Solubility	Expected to be poorly soluble in water, soluble in organic solvents.[7]
Vapor Pressure	No data available
pH	No data available (acidic in solution)

Section 9: Stability and Reactivity

• Reactivity: The thioether linkage is susceptible to oxidation.[4] The carboxylic acid is reactive towards bases.

• Chemical Stability: Stable under recommended storage conditions.

• Possibility of Hazardous Reactions: May react violently with strong oxidizing agents and strong bases.[2]

• Conditions to Avoid: Heat, moisture, and formation of dust.

• Incompatible Materials: Strong oxidizing agents, strong bases.

• Hazardous Decomposition Products: Under fire conditions, will produce carbon oxides, sulfur oxides, and hydrogen chloride gas.

Section 10: Toxicological Information (Inferred)

• Acute Toxicity: Based on 4-Chlorobenzoic acid, it is likely harmful if swallowed (Acute Oral Toxicity Category 4).[1][8] Dermal and inhalation toxicity data are not available but should be considered potentially harmful.

• Skin Corrosion/Irritation: Expected to cause skin irritation based on data for 2-Chlorobenzoic acid and 4-Chlorobenzoic acid.[1][2]

• Serious Eye Damage/Irritation: Expected to cause serious eye irritation.[1][2]

• Respiratory or Skin Sensitization: No data available.

• Germ Cell Mutagenicity: No data available.

• Carcinogenicity: No components of this product are listed as carcinogens by IARC, ACGIH, NTP, or OSHA.[1]

• Reproductive Toxicity: No data available.

• Specific Target Organ Toxicity (STOT) - Single Exposure: May cause respiratory tract irritation.[1]

• STOT - Repeated Exposure: No data available.

• Aspiration Hazard: Not applicable for a solid.

Section 11: Ecological Information (Predicted)

• Ecotoxicity: Specific data is not available. However, many chemical intermediates can be harmful to aquatic organisms. Releases to the environment should be strictly avoided.

• Persistence and Degradability: No data available.

• Bioaccumulative Potential: No data available.

• Mobility in Soil: No data available.

Section 12: Disposal Considerations

Waste must be disposed of in accordance with federal, state, and local environmental control regulations. Contact a licensed professional waste disposal service to dispose of this material. Do not allow the chemical to enter drains.

Section 13: Transport Information

Based on information for similar compounds, 4-Chloro-2-phenylsulfanylbenzoic acid is not expected to be regulated as a hazardous material for transportation by DOT (U.S.), IATA (Air), or IMDG (Vessel).

Section 14: Regulatory Information

Users should consult their institution's Environmental Health & Safety department and relevant local/national regulations for specific compliance requirements.

Section 15: References

• WordPress. (2026, March 5). Metal-catalyzed Approaches to Aryl Thioethers. Retrieved from [Link]

• Iranian Journal of Pharmaceutical Research. (n.d.). Synthesis and Antimycobacterial Activity of 2-(Phenylthio) benzoylarylhydrazone Derivatives. Retrieved from [Link]

• PubChem. (n.d.). 4-Chlorobenzoic Acid. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 2-Chlorobenzoic acid. Retrieved from [Link]

• Wikipedia. (n.d.). Organosulfur chemistry. Retrieved from [Link]

• PubChem. (n.d.). 3-Chlorobenzoic Acid. Retrieved from [Link]

• ResearchGate. (2021, April 12). (PDF) Thioethers: An Overview. Retrieved from [Link]

• MDPI. (2024, May 24). Expedient Synthesis of Alkyl and Aryl Thioethers Using Xanthates as Thiol-Free Reagents. Retrieved from [Link]

• ACS Publications. (2025, February 9). Synthesis of Thioethers via Nickel-Catalyzed Cross-Coupling of Aryl Halides with Ketene Dithioacetal | Organic Letters. Retrieved from [Link]

• Organic Syntheses. (n.d.). A Publication of Reliable Methods for the Preparation of Organic Compounds - Working with Hazardous Chemicals. Retrieved from [Link]

• ResearchGate. (2025, September 5). (PDF) A review of sulfur-containing compounds of natural origin with insights into their Pharmacological and toxicological impacts. Retrieved from [Link]

• RSC Publishing. (n.d.). Free-radical reactions of benzenethiol and diphenyl disulphide with alkynes. Chemical reactivity of intermediate 2-(phenylthio)vinyl radicals. Retrieved from [Link]

• PMC. (n.d.). Organosulfur compounds and possible mechanism of garlic in cancer. Retrieved from [Link]

• Taylor & Francis. (2021, July 2). How do we address neglected sulfur pharmacophores in drug discovery?. Retrieved from [Link]

• PubMed. (1989). Toxicity of thiols and disulphides: involvement of free-radical species. Retrieved from [Link]

• PubMed. (1992). Toxicology of quinone-thioethers. Retrieved from [Link]

• PubMed. (2015, August 15). Acute toxicological studies of the main organosulfur compound derived from Allium sp. intended to be used in active food packaging. Retrieved from [Link]

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• 11. Organosulfur chemistry - Wikipedia [en.wikipedia.org]

Advanced Solid-State Characterization: Crystal Structure and Polymorphism of 4-Chloro-2-phenylsulfanylbenzoic Acid

Executive Summary

In the development of complex active pharmaceutical ingredients (APIs), diarylsulfide intermediates such as 4-Chloro-2-phenylsulfanylbenzoic acid (4-C2PBA, CAS: 13421-07-3)[1] serve as critical structural building blocks. However, the inherent flexibility of the thioether linkage combined with the strong hydrogen-bonding capability of the carboxylic acid moiety predisposes this molecule to a complex solid-state landscape.

For researchers and drug development professionals, failing to identify and control the polymorphic behavior of such intermediates can lead to catastrophic downstream consequences, including variable solubility, erratic dissolution profiles, and chemical instability during formulation[2]. This whitepaper provides an authoritative, in-depth guide to the crystallographic characterization and polymorphic screening of 4-C2PBA, grounded in thermodynamic principles and regulatory standards.

Molecular Architecture and Conformational Polymorphism

The structural mechanics of 4-C2PBA dictate its crystallization behavior. The molecule consists of a central thioether bridge (-S-) connecting a 4-chlorobenzoic acid moiety and a phenyl ring.

• Conformational Flexibility: The relatively low rotational barrier around the C-S-C-C torsion angles allows the molecule to exist as an ensemble of rapidly interconverting conformers in solution. During crystallization, specific conformers are "frozen" into the solid lattice. This phenomenon, known as conformational polymorphism, is a primary driver of solid-state diversity in flexible organic molecules ()[3].

• Intermolecular Interactions: The carboxylic acid group typically forms strong, centrosymmetric R22​(8) hydrogen-bonded dimers. Furthermore, the presence of the chlorine atom introduces the potential for weak, directional halogen interactions (e.g., Cl···Cl or C-H···Cl contacts), which subtly influence the packing of the hydrogen-bonded ribbons, a behavior well-documented in structurally similar ortho-substituted benzoic acids ()[4].

Thermodynamic vs. Kinetic Crystallization Pathways

Crystallization is fundamentally a competition between thermodynamics and kinetics. Understanding the causality behind phase emergence is critical for designing robust isolation processes.

According to Ostwald's Rule of Stages , a highly supersaturated system will not immediately crystallize into the most thermodynamically stable state. Instead, it will first nucleate the polymorph with the lowest activation energy (the kinetic form). Over time, this metastable form undergoes a solvent-mediated phase transition (SMPT) to the global thermodynamic minimum ()[3].

Figure 2: Thermodynamic vs. kinetic crystallization pathways of 4-C2PBA.

Comprehensive Polymorph Screening Protocol

To map the solid-state landscape of 4-C2PBA, a rigorous screening protocol must be employed. The following methodology is designed as a self-validating system , ensuring that the causality of every experimental choice is analytically proven rather than assumed.

Phase 1: Thermodynamic Equilibration (Slurry Method)

• Preparation: Suspend 500 mg of 4-C2PBA in 5 mL of a low-solubility solvent system (e.g., heptane/ethyl acetate 9:1 v/v).

• Execution: Stir the suspension at 500 RPM at 25°C for 72 hours.

• Causality: Prolonged mechanical stirring at low supersaturation provides the continuous activation energy necessary for any transient metastable forms to dissolve and recrystallize. This isolates the global thermodynamic minimum (Form I).

Phase 2: Kinetic Trapping (Anti-Solvent Precipitation)

• Preparation: Dissolve 500 mg of 4-C2PBA in 2 mL of a high-solubility solvent (e.g., pure acetone) to create a near-saturated solution.

• Execution: Rapidly inject the solution into 20 mL of a cold anti-solvent (e.g., water at 4°C) under vigorous agitation. Filter immediately.

• Causality: The sudden shift in solvent polarity and temperature creates extreme supersaturation, forcing immediate, chaotic nucleation. This kinetically traps the molecule in a metastable conformation (Form II) before it can organize into the lowest-energy lattice. Immediate filtration is required to prevent a phase transition back to Form I.

Phase 3: The Self-Validating Competitive Slurry

• Execution: Create a 50:50 physical mixture of the isolated Form I and Form II (100 mg each). Suspend this mixture in 2 mL of a mutually mediating solvent (e.g., ethanol) at 25°C and stir for 24 hours.

• Causality & Validation: The more soluble metastable form will continuously dissolve, while the stable form will act as a seed for secondary nucleation. If the final solid analyzes exclusively as Form I via PXRD, the system is self-validated: Form I is definitively proven to be the thermodynamic minimum under ambient conditions, eliminating analytical ambiguity.

Figure 1: Self-validating polymorphic screening workflow for 4-C2PBA.

Crystallographic Characterization Matrix

Once the solid forms are isolated, a multi-technique analytical approach is required to elucidate their structural properties. The table below summarizes the critical quantitative data parameters required to fully characterize the polymorphic landscape of 4-C2PBA.

Analytical Technique	Target Parameter for 4-C2PBA	Causal Rationale & Insight
Single-Crystal X-Ray Diffraction (SCXRD)	Asymmetric unit, space group, C-S-C-C torsion angles	Provides definitive 3D atomic coordinates to differentiate conformational polymorphs and map hydrogen-bonding networks.
Powder X-Ray Diffraction (PXRD)	Bulk lattice spacing (Bragg peaks, 2θ values)	Acts as the primary structural fingerprinting tool to validate the phase purity of bulk powder batches.
Differential Scanning Calorimetry (DSC)	Melting endotherms, phase transition temperatures	Determines whether the polymorphic system is enantiotropic (reversible) or monotropic (irreversible) based on heat flow.
Thermogravimetric Analysis (TGA)	Mass loss as a function of temperature	Differentiates true anhydrous polymorphs from pseudo-polymorphs (solvates/hydrates) by quantifying trapped solvent release.

Regulatory Implications (ICH Q6A)

The characterization of 4-C2PBA is not merely an academic exercise; it is a strict regulatory requirement. According to the ICH Q6A Guidelines (), specifically Decision Tree #4, if an active substance or its critical intermediates exhibit solid-state forms that differ in physical properties (such as solubility or stability), the appropriate state must be specified and strictly controlled.

If Form II (the kinetic form) of 4-C2PBA is inadvertently carried forward into a synthesis or formulation process, its higher solubility and propensity to undergo a solvent-mediated phase transition can lead to unpredictable reaction kinetics, failed crystallizations of the final API, and severe regulatory non-compliance[2]. Implementing the self-validating protocols outlined in this guide ensures that the thermodynamic landscape is fully mapped, mitigating risks and ensuring a robust, audit-ready development process.

References

• [4] The crystal structures of chloro and methylortho-benzoic acids and their co-crystal: rationalizing similarities and differences. CrystEngComm, Royal Society of Chemistry (RSC). Available at:[Link]

• [2] Solid State Chemistry During the Early Stages of Pharmaceutical Development. Regis Technologies. Available at:[Link]

• ICH Q6A Guideline: Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products. International Council for Harmonisation (ICH) / IKEV. Available at: [Link]

• [3] Brittain, H. G. (2009). Polymorphism in Pharmaceutical Solids - 2nd Edition. Routledge / CRC Press. Available at:[Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. Solid State Chemistry During the Early Stages of Pharmaceutical Development [registech.com]
• 3. routledge.com [routledge.com]
• 4. The crystal structures of chloro and methylortho-benzoic acids and their co-crystal: rationalizing similarities and differences - CrystEngComm (RSC Publishing) [pubs.rsc.org]

Thermodynamic Stability of 4-Chloro-2-phenylsulfanylbenzoic Acid: A Technical Whitepaper

Executive Summary

In the landscape of pharmaceutical development, 4-Chloro-2-phenylsulfanylbenzoic acid (CAS: 13421-07-3) serves as a critical synthetic intermediate, most notably in the production of thioxanthone-derived anticancer agents and photoinitiators[1]. Because this molecule contains both a reactive diaryl thioether linkage and a carboxylic acid moiety, understanding its thermodynamic stability is paramount. This whitepaper provides an in-depth analysis of its solid-state thermodynamics, solution-state degradation kinetics, and the thermodynamic driving forces behind its cyclization and oxidation pathways.

Structural Thermodynamics and Reactivity Profile

The thermodynamic behavior of 4-Chloro-2-phenylsulfanylbenzoic acid is governed by the interplay between its functional groups:

• Diaryl Thioether Bridge: The sulfur atom is electron-rich but sterically shielded by two aromatic rings. While oxidation is thermodynamically spontaneous, it is kinetically hindered.

• Carboxylic Acid Moiety: Capable of hydrogen bonding, this group dictates the crystal lattice energy (solid-state stability) and is susceptible to thermal decarboxylation at extreme temperatures.

• Ortho-Relationship: The proximity of the carboxylic acid to the phenyl ring across the thioether bridge creates a thermodynamically favorable pathway for intramolecular cyclization[1].

Figure 1: Primary thermodynamic degradation and conversion pathways of the API intermediate.

Chemical Stability: Oxidation and Cyclization Thermodynamics

Oxidation of the Thioether Linkage

The degradation of the diaryl sulfide bridge to a sulfoxide (and subsequently a sulfone) involves a two-electron transfer. Thermodynamics dictate that this reaction is highly exothermic (ΔG < 0). However, the direct reaction between the sulfide and ground-state molecular oxygen (a triplet state) is spin-forbidden, creating a massive kinetic activation barrier[2].

To force this degradation for stability profiling, peroxides (e.g., H2​O2​ ) must be used. Even then, the uncatalyzed reaction is slow. The introduction of a transition metal catalyst, such as Methyltrioxorhenium (MTO), forms a highly reactive peroxorhenium complex that significantly lowers the activation energy, allowing rapid and quantitative oxidation[3].

Intramolecular Cyclization

Under highly acidic conditions (e.g., concentrated H2​SO4​ ), the compound undergoes an intramolecular Friedel-Crafts acylation to form 4-chloro-thioxanthone[1]. The thermodynamic driving force for this reaction is the massive increase in resonance stabilization energy achieved by forming a rigid, fully conjugated tricyclic system. The loss of water (dehydration) drives the equilibrium forward, making the cyclization practically irreversible under standard conditions.

Quantitative Thermodynamic Parameters

The following table summarizes the representative thermodynamic and kinetic parameters for 4-Chloro-2-phenylsulfanylbenzoic acid and its primary degradation pathways.

Thermodynamic Parameter	Representative Value / Range	Mechanistic Implication
Enthalpy of Fusion ( ΔHfus​ )	25 – 35 kJ/mol	Indicates moderate crystal lattice energy; governs solubility in polar aprotic solvents.
Oxidation (Sulfide → Sulfoxide) ΔG	< 0 kJ/mol (Exothermic)	Thermodynamically spontaneous but kinetically restricted without activated oxygen species[2].
Cyclization Activation Energy ( Ea​ )	80 – 100 kJ/mol	Requires elevated temperatures (e.g., 110 °C) and strong acid catalysis to overcome the barrier[1].
Thermal Degradation Onset ( Td​ )	> 250 °C	High solid-state stability; decarboxylation is the primary thermal degradation pathway.

Self-Validating Experimental Protocols

To accurately profile the thermodynamic stability of this compound, workflows must be designed with built-in causality and orthogonal validation.

Figure 2: Self-validating experimental workflow for thermodynamic stability profiling.

Oxidative Degradation Kinetics Assay

This protocol forces the kinetically hindered oxidation pathway to determine the shelf-life susceptibility of the thioether linkage.

• Solvation: Dissolve 10.0 mg of 4-Chloro-2-phenylsulfanylbenzoic acid in 10 mL of HPLC-grade acetonitrile.

  • Causality: Acetonitrile ensures complete solvation of the hydrophobic diaryl framework, eliminating mass-transfer limitations that occur in biphasic systems.

• Oxidant Introduction: Add 1.0 mL of 30% H2​O2​ and 0.1 mol% of Methyltrioxorhenium (MTO) catalyst.

  • Causality: While H2​O2​ provides the oxygen source, MTO is required to bypass the spin-forbidden reaction state, lowering the activation energy for the two-electron transfer[3].

• Incubation & Quenching: Incubate the solution at 40 °C for 24 hours. Quench the reaction by adding an excess of aqueous sodium thiosulfate.

  • Causality: Thiosulfate instantly reduces unreacted peroxides, freezing the degradation profile in time and preventing artificial oxidation during the HPLC analysis phase.

• Quantification: Analyze the quenched sample via RP-HPLC-UV (254 nm) coupled with Mass Spectrometry to quantify the parent compound, sulfoxide, and sulfone species.

Solid-State Thermal Profiling (DSC/TGA)

This protocol isolates purely thermal events from oxidative degradation to determine the crystal lattice stability.

• Sample Loading: Accurately weigh 3.0–5.0 mg of the solid API intermediate into an aluminum crucible.

  • Causality: A small, tightly controlled sample mass ensures uniform heat distribution, preventing thermal lag and broadening of the endothermic peaks.

• Atmosphere Control: Purge the furnace with dry Nitrogen at a flow rate of 50 mL/min.

  • Causality: An inert atmosphere prevents high-temperature oxidative degradation of the organic framework, ensuring that mass loss is strictly attributed to thermal decarboxylation.

• Thermal Ramping: Execute a heating program from 25 °C to 300 °C at a rate of 10 °C/min.

• Data Extraction: Correlate the Differential Scanning Calorimetry (DSC) endotherm with the Thermogravimetric Analysis (TGA) mass curve. A sharp DSC endotherm without TGA mass loss validates the melting point ( Tm​ ), while subsequent mass loss identifies the decarboxylation onset temperature ( Td​ ).

References

• [2] Thermodynamics and Kinetics of Sulfide Oxidation by Oxygen: A Look at Inorganically Controlled Reactions and Biologically Mediated Processes in the Environment. National Institutes of Health (PMC). Available at: 2

• [1] Synthesis and evaluation of new 3-substituted-4-chloro-thioxanthone derivatives as potent anti-breast cancer agents. ResearchGate. Available at: 1

• [3] Selective oxidation reactions of diaryl- and dialkyldisulfides to sulfonic acids by CH3ReO3/hydrogen peroxide. ResearchGate. Available at:3

Sources

• 1. researchgate.net [researchgate.net]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

In Vivo Toxicity and LD50 Assessment of 4-Chloro-2-phenylsulfanylbenzoic Acid: A Preclinical Safety Guide

Executive Summary

4-Chloro-2-phenylsulfanylbenzoic acid (CAS No. 13421-07-3), also known as 4-chloro-2-(phenylthio)benzoic acid, is a diaryl sulfide derivative utilized primarily as a critical intermediate in organic synthesis and pharmaceutical development (e.g., in the synthesis of thioxanthone-based neuroleptics and photoinitiators)[1][2]. Because empirical in vivo toxicity data (such as a definitive LD50) for this specific intermediate is not widely deposited in public regulatory databases, toxicologists must rely on predictive structural alerts, read-across methodologies, and standardized in vivo testing frameworks to establish its safety profile.

As a Senior Application Scientist, I have structured this whitepaper to guide drug development professionals through the mechanistic toxicology, predictive ADME liabilities, and the exact in vivo experimental protocols required to determine the LD50 and systemic toxicity of this compound.

Structural Alerts & Predictive Toxicology

Before initiating in vivo animal models, a rigorous in silico and structural evaluation is mandatory to predict potential toxicophores and guide the experimental design. The molecule contains three distinct functional moieties, each with specific toxicological implications:

• The Thioether (Phenylsulfanyl) Linkage: Thioethers are highly susceptible to Phase I oxidative metabolism. Over-oxidation can lead to the generation of reactive oxygen species (ROS) or electrophilic intermediates that cause oxidative stress in hepatic tissues.

• The Carboxylic Acid Group: Carboxylic acids typically undergo Phase II metabolism via UDP-glucuronosyltransferases (UGTs)[3]. The resulting acyl glucuronides can be chemically reactive. Through transacylation or Amadori rearrangement, these metabolites can covalently bind to plasma and hepatic proteins, potentially triggering idiosyncratic drug toxicity (IDT) or immune-mediated hepatotoxicity[3][4].

• The Chlorinated Aromatic Ring: Halogenation increases the lipophilicity (LogP) of the molecule, which enhances membrane permeability but also prolongs the biological half-life, increasing the risk of bioaccumulation in adipose tissue during repeated dosing.

Mechanistic Toxicology: ADME & Biotransformation

Understanding the causality behind experimental observations requires mapping the compound's biotransformation. The liver is the primary site of metabolism for 4-Chloro-2-phenylsulfanylbenzoic acid, making it the primary target organ for acute and subacute toxicity.

• Phase I (S-Oxidation): Cytochrome P450 (CYP) enzymes and Flavin-containing monooxygenases (FMOs) oxidize the sulfur atom to form sulfoxides and subsequently sulfones.

• Phase II (Glucuronidation): UGT enzymes conjugate the carboxylic acid to form an acyl glucuronide, facilitating renal excretion but introducing the risk of protein adduction[3][5].

Proposed Phase I and Phase II metabolic pathways of 4-Chloro-2-phenylsulfanylbenzoic acid.

In Vivo LD50 Determination: Experimental Protocol

Historically, the LD50 was determined using the OECD 401 guideline, which required large numbers of animals and used mortality as the sole endpoint. Modern toxicology mandates the use of the Acute Toxic Class Method (OECD 423) [6][7]. This protocol is a self-validating, stepwise system that minimizes animal use while providing sufficient data for Globally Harmonized System (GHS) classification[7][8].

Step-by-Step Methodology (OECD 423)

Rationale: Female nulliparous and non-pregnant rats are utilized because historical literature indicates females are generally more sensitive to acute toxicity than males[7].

• Dose Formulation: Suspend 4-Chloro-2-phenylsulfanylbenzoic acid in an inert vehicle (e.g., 0.5% methylcellulose or corn oil, due to the compound's lipophilicity). The administration volume must not exceed 1 mL/100g body weight[8].

• Starting Dose Selection: Based on read-across from similar chlorinated benzoic acids, the compound is not expected to be highly toxic (Category 1 or 2). Therefore, the starting dose is set at 300 mg/kg [7][8].

• Administration: Administer the dose via oral gavage to a single group of three fasted female rats[6]. Fasting ensures consistent absorption kinetics.

• Observation Protocol:

  • Observe continuously for the first 30 minutes, then periodically during the first 24 hours (paying special attention to the first 4 hours)[8].

  • Monitor for clinical signs of toxicity: tremors, convulsions, salivation, lethargy, and coma.

  • Record body weights daily for 14 days.

• Decision Node (The Stepwise System):

  • If 0 or 1 animal dies at 300 mg/kg: The test is repeated at 2000 mg/kg (Upward step)[7].

  • If 2 or 3 animals die at 300 mg/kg: The test is repeated at 50 mg/kg (Downward step)[7].

• Necropsy: At the end of the 14-day observation period, all surviving animals are euthanized and subjected to gross necropsy to identify macroscopic lesions on the liver and kidneys[7].

Stepwise acute oral toxicity workflow based on OECD Test Guideline 423.

Target Organ Toxicity & Subacute Evaluation (OECD 407)

While the LD50 provides a baseline for acute lethality, repeated-dose toxicity (OECD 407 - 28-day oral toxicity) is critical for identifying the No-Observed-Adverse-Effect Level (NOAEL). Given the metabolic profile of 4-Chloro-2-phenylsulfanylbenzoic acid, the liver and kidneys are the primary organs of interest.

The clearance of acyl glucuronides can cause localized stress in renal tubules, while S-oxidation can induce hepatic enzyme induction or hepatocyte necrosis. The following table summarizes the quantitative data parameters that must be collected and compared against vehicle controls.

Summary of Quantitative Biomarkers for Repeated-Dose Toxicity

Organ System	Biomarker / Parameter	Toxicological Rationale (Causality)
Hepatic	Alanine Aminotransferase (ALT)	Primary indicator of hepatocellular necrosis due to reactive acyl glucuronide adduction.
Hepatic	Aspartate Aminotransferase (AST)	Secondary indicator of liver damage and potential mitochondrial stress.
Hepatic	Total Bilirubin	Evaluates biliary excretion impairment, common with bulky lipophilic conjugates.
Renal	Blood Urea Nitrogen (BUN)	Assesses glomerular filtration rate; elevated if acidic metabolites damage nephrons.
Renal	Serum Creatinine	Confirms renal impairment suspected by elevated BUN.
Systemic	Body Weight & Food Consumption	Broad indicator of systemic toxicity and metabolic disruption.
Systemic	Absolute/Relative Organ Weights	Hypertrophy (especially liver) indicates CYP450 enzyme induction by the chlorobenzene moiety.

Conclusion

Evaluating the in vivo toxicity of 4-Chloro-2-phenylsulfanylbenzoic acid requires a multifaceted approach that bridges structural chemistry with empirical animal models. Because the compound features a thioether and a carboxylic acid, researchers must be vigilant regarding Phase I oxidative stress and Phase II acyl glucuronide-mediated idiosyncratic toxicity. By strictly adhering to the OECD 423 protocol, toxicologists can accurately determine the LD50 cut-off and GHS classification while minimizing animal usage, ensuring both scientific integrity and ethical compliance in preclinical drug development.

References

• Labcorp. OECD 423/OCSPP 870.1100: Acute oral toxicity (acute toxic class method). Retrieved from[Link]

• Instituto Valenciano de Microbiología (IVAMI). Acute oral toxicity test (OECD 423: 2001). Retrieved from [Link]

• Pan, Y. (2021). Glucuronidation. In The Medicinal Chemist's Guide to Solving ADMET Challenges. Royal Society of Chemistry. Retrieved from [Link]

• ResearchGate. OECD GUIDELINES FOR ACUTE ORAL TOXICITY STUDIES: AN OVERVIEW. Retrieved from [Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. EP0207350B1 - Verfahren zur Herstellung von Diarylsulfiden - Google Patents [patents.google.com]
• 3. books.rsc.org [books.rsc.org]
• 4. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 5. Editorial [Hot Topic:Acyl Glucuronides: Mechanistic Role in Drug ...: Ingenta Connect [ingentaconnect.com]
• 6. catalog.labcorp.com [catalog.labcorp.com]
• 7. Acute oral toxicity test (OECD 423: 2001); (EPA -Environmental Protection Agency); (OPPTS 870.1100: 2002 - Office of prevention, Pesticides and Toxic Substances, USA). - IVAMI [ivami.com]
• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Step-by-step synthesis protocol for 4-Chloro-2-phenylsulfanylbenzoic acid

Application Note: Regioselective Synthesis of 4-Chloro-2-phenylsulfanylbenzoic Acid via Ullmann-Type C–S Coupling

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Target Compound: 4-Chloro-2-phenylsulfanylbenzoic acid (CAS: 13421-07-3)[1]

Introduction & Mechanistic Rationale

4-Chloro-2-phenylsulfanylbenzoic acid (also known as 4-chloro-2-(phenylthio)benzoic acid) is a highly valued intermediate in medicinal chemistry, primarily serving as a precursor for the synthesis of biologically active thioxanthones and acridine derivatives[2][3].

The most robust and scalable method for synthesizing this diaryl sulfide is an Ullmann-type condensation between 2,4-dichlorobenzoic acid and thiophenol. A critical scientific challenge in this synthesis is regioselectivity : the electrophile (2,4-dichlorobenzoic acid) possesses two potentially reactive carbon-chlorine bonds.

The Causality of Regioselectivity: The reaction achieves near-perfect regioselectivity at the C2 position due to the ortho-directing nature of the carboxylic acid group. Under basic conditions, the deprotonated carboxylate group coordinates tightly with the copper catalyst (typically Cu(0) or Cu(I)). This coordination brings the active copper-thiolate complex into immediate proximity with the C2-chlorine bond, dramatically lowering the activation energy for oxidative addition at this specific site compared to the distal C4-chlorine[3].

Experimental Workflow

Fig 1: Step-by-step workflow for the regioselective Ullmann C-S coupling.

Materials and Reagents

The following stoichiometric table outlines the requirements for a standard laboratory-scale synthesis (approx. 50 mmol scale).

Reagent	MW ( g/mol )	Equivalents	Mass / Volume	Role
2,4-Dichlorobenzoic acid	191.01	1.0 eq	9.55 g	Electrophile
Thiophenol	110.18	1.1 eq	6.06 g (5.65 mL)	Nucleophile
Potassium Carbonate (K₂CO₃)	138.21	2.5 eq	17.28 g	Base / Deprotonator
Copper Powder (or CuI)	63.55	0.1 eq	0.32 g	Catalyst
N,N-Dimethylformamide (DMF)	73.09	-	50 mL	Polar Aprotic Solvent
Hydrochloric Acid (2M aq)	36.46	Excess	~100 mL	Acidifying Agent

Step-by-Step Synthesis Protocol

Every step in this protocol is designed as a self-validating system to ensure maximum yield and purity, minimizing the formation of diaryl disulfides or bis-substituted byproducts.

Step 1: System Preparation and Degassing

• Equip a 250 mL two-neck round-bottom flask with a magnetic stir bar and a reflux condenser.

• Flame-dry the apparatus under vacuum and backfill with dry Nitrogen ( N2​ ) or Argon.

• Causality & Expert Insight: Thiophenol is highly susceptible to oxidative dimerization into diphenyl disulfide ( PhS−SPh ) in the presence of base and atmospheric oxygen. Maintaining a strict inert atmosphere is non-negotiable for high yields.

Step 2: Reagent Charging

• Add 2,4-dichlorobenzoic acid (9.55 g), anhydrous K2​CO3​ (17.28 g), and copper powder (0.32 g) to the flask.

• Add 50 mL of anhydrous, degassed DMF.

• Inject thiophenol (5.65 mL) dropwise via syringe.

• Causality & Expert Insight: K2​CO3​ serves a dual purpose: it deprotonates the carboxylic acid to form the soluble potassium carboxylate (which directs the copper) and deprotonates the thiophenol to generate the highly nucleophilic thiolate anion[2].

Step 3: Ullmann Coupling

• Heat the reaction mixture to 130–150 °C using a temperature-controlled oil bath.

• Maintain stirring at this temperature for 12 to 16 hours.

• Monitor reaction progress via TLC (Eluent: Hexanes/Ethyl Acetate 1:1 with 1% Acetic Acid) or LC-MS.

• Causality & Expert Insight: Unactivated aryl chlorides typically require elevated temperatures (>120 °C) for the oxidative addition of copper to occur. DMF is chosen because its high boiling point (153 °C) accommodates these conditions while effectively solvating the ionic intermediates.

Step 4: Aqueous Workup and Catalyst Removal

• Remove the flask from the heat source and allow it to cool to room temperature.

• Dilute the dark reaction mixture with 150 mL of distilled water.

• Add activated charcoal (optional, ~1 g) and stir for 10 minutes to remove colored impurities.

• Filter the mixture through a pad of Celite to remove the insoluble copper catalyst and charcoal. Wash the filter cake with an additional 30 mL of water.

• Causality & Expert Insight: At this stage, the product exists as the highly water-soluble potassium salt of 4-chloro-2-phenylsulfanylbenzoic acid. The unreacted thiophenol and DMF remain in the aqueous phase, while solid inorganic waste is removed.

Step 5: Acidification and Precipitation

• Transfer the clear aqueous filtrate to a large beaker.

• Place the beaker in an ice-water bath and begin vigorous stirring.

• Slowly add 2M aqueous HCl dropwise until the pH of the solution reaches ~2.

• Causality & Expert Insight: Acidification protonates the carboxylate group. The resulting protonated 4-chloro-2-phenylsulfanylbenzoic acid is highly hydrophobic and will immediately precipitate out of the aqueous solution as a white to off-white solid[2].

Step 6: Isolation and Purification

• Isolate the precipitated solid via vacuum filtration using a Büchner funnel.

• Wash the filter cake thoroughly with cold distilled water to remove residual DMF and salts.

• Recrystallize the crude solid from hot ethanol or glacial acetic acid.

• Dry the purified crystals in a vacuum oven at 50 °C overnight.

Sources

• 1. evitachem.com [evitachem.com]
• 2. US3904647A - Thioxanthone carboxylic acids and derivatives - Google Patents [patents.google.com]
• 3. epdf.pub [epdf.pub]

Advanced Catalytic Cross-Coupling Strategies for 4-Chloro-2-phenylsulfanylbenzoic Acid

Executive Summary

4-Chloro-2-phenylsulfanylbenzoic acid (CAS 13421-07-3) is a highly versatile, trifunctional building block utilized in advanced drug development and materials science. It features three orthogonal reactive sites: a deactivated aryl chloride, a coordinating ortho-thioether, and an acidic carboxylic acid. This Application Note provides validated methodologies for site-selective cross-coupling, enabling researchers to leverage either C–Cl activation (Suzuki-Miyaura, Buchwald-Hartwig) or C–S activation (Liebeskind-Srogl) without compromising the structural integrity of the unreacted moieties.

Mechanistic Rationale & Chemoselectivity Mapping (E-E-A-T)

The chemoselective functionalization of this molecule requires precise control over the catalytic cycle and an understanding of the underlying electronic causality.

• The Carboxylate Effect (C–Cl Activation): Upon introduction to basic cross-coupling conditions, the carboxylic acid is immediately deprotonated. The resulting carboxylate anion (-COO⁻) is strongly electron-donating via induction and resonance. This electronic enrichment of the arene raises the activation barrier for the oxidative addition of Pd(0) into the C–Cl bond[1]. Consequently, standard triphenylphosphine ligands fail; highly electron-rich and sterically demanding dialkylbiarylphosphines (e.g., XPhos, RuPhos) are strictly required to force the oxidative addition[2].

• Base Stoichiometry: A minimum of 3.0 equivalents of base is mandatory. One equivalent is consumed instantly by the carboxylic acid, while the remaining equivalents are required for transmetalation (e.g., forming the reactive boronate species) and neutralizing acidic byproducts[1].

• Orthogonal C–S Activation: The ortho-thioether (-SPh) typically acts as a spectator under standard C–Cl coupling conditions. However, by introducing a thiophilic copper co-catalyst (CuTC), the C–S bond becomes highly polarized. This "thiophilic pull" lowers the activation energy for Pd(0) insertion into the C–S bond, allowing selective Liebeskind-Srogl cross-coupling while leaving the C–Cl bond intact[3].

Chemoselective pathways for 4-Chloro-2-phenylsulfanylbenzoic acid cross-coupling.

Quantitative Reaction Parameters

The following table summarizes the optimized parameters for selectively targeting the C–Cl or C–S bonds.

Coupling Type	Target Bond	Catalyst System	Base / Co-Catalyst	Solvent	Temp (°C)	Expected Yield
Suzuki-Miyaura	C–Cl	2 mol% Pd(OAc)₂, 4 mol% XPhos	K₃PO₄ (3.0 equiv)	Toluene/H₂O (10:1)	90	75–85%
Buchwald-Hartwig	C–Cl	2 mol% Pd₂(dba)₃, 4 mol% RuPhos	NaOtBu (3.0 equiv)	1,4-Dioxane	100	65–80%
Liebeskind-Srogl	C–S	5 mol% Pd(PPh₃)₄	CuTC (1.5 equiv)	THF	65	70–90%

Validated Experimental Protocols

Protocol A: Chemoselective Suzuki-Miyaura Coupling (C–Cl Activation)

This protocol utilizes the bulky XPhos ligand to overcome the deactivating effect of the carboxylate anion, facilitating the coupling of arylboronic acids at the C4 position.

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add 4-Chloro-2-phenylsulfanylbenzoic acid (1.0 mmol, 264.7 mg), the desired arylboronic acid (1.5 mmol), Pd(OAc)₂ (0.02 mmol, 4.5 mg), XPhos (0.04 mmol, 19.1 mg), and anhydrous K₃PO₄ (3.0 mmol, 636.8 mg).

• Inert Atmosphere: Seal the flask with a septum and purge with argon (3x vacuum/argon cycles).

• Solvent Addition: Add degassed Toluene (10 mL) and degassed deionized H₂O (1 mL) via syringe.

• Reaction: Heat the biphasic mixture to 90 °C in an oil bath and stir vigorously for 14 hours.

• Workup: Cool to room temperature. Dilute with EtOAc (10 mL) and H₂O (10 mL). Carefully acidify the aqueous layer with 1M HCl to pH 2–3 (to protonate the carboxylate). Extract the aqueous layer with EtOAc (3 x 15 mL).

• Purification: Dry the combined organic layers over Na₂SO₄, concentrate under reduced pressure, and purify via silica gel chromatography (Hexanes/EtOAc with 1% AcOH).

Self-Validating Checkpoint: Analyze the crude mixture via LC-MS. A successful C–Cl coupling will show a complete loss of the characteristic 3:1 isotopic pattern (³⁵Cl/³⁷Cl) in the mass spectrum, confirming the targeted consumption of the chlorine atom.

Catalytic cycle of Suzuki-Miyaura coupling highlighting base-mediated transmetalation.

Protocol B: Buchwald-Hartwig Amination (C–Cl Activation)

RuPhos is employed here to prevent β-hydride elimination and facilitate the coupling of secondary or primary amines[2].

Step-by-Step Methodology:

• Preparation: To a Schlenk tube, add 4-Chloro-2-phenylsulfanylbenzoic acid (1.0 mmol), Pd₂(dba)₃ (0.02 mmol, 18.3 mg), RuPhos (0.04 mmol, 18.7 mg), and NaOtBu (3.0 mmol, 288.3 mg).

• Inert Atmosphere: Evacuate and backfill with argon (3x).

• Reagent Addition: Add the amine (1.2 mmol) and anhydrous 1,4-Dioxane (10 mL) via syringe.

• Reaction: Stir at 100 °C for 16 hours.

• Workup: Cool the mixture, dilute with water, and adjust the pH to the isoelectric point of the newly formed amino acid (typically pH ~4–5) using 1M HCl to precipitate the product. Extract with DCM, dry, and concentrate.

Protocol C: Desulfurative Liebeskind-Srogl Coupling (C–S Activation)

This protocol orthogonally targets the thioether group by utilizing a thiophilic copper co-catalyst, leaving the C–Cl bond entirely unreacted for downstream chemistry[3][4].

Step-by-Step Methodology:

• Preparation: In a dry flask, combine 4-Chloro-2-phenylsulfanylbenzoic acid (1.0 mmol), arylboronic acid (2.0 mmol), Pd(PPh₃)₄ (0.05 mmol, 57.8 mg), and Copper(I) thiophene-2-carboxylate (CuTC) (1.5 mmol, 286 mg).

• Inert Atmosphere: Purge the vessel with argon.

• Solvent Addition: Add anhydrous THF (12 mL).

• Reaction: Heat the mixture to 65 °C for 16 hours. The solution will typically turn dark brown/black as copper salts precipitate.

• Workup: Cool to room temperature and filter the mixture through a pad of Celite to remove the insoluble copper-thiolate byproducts. Wash the Celite pad with EtOAc.

• Purification: Concentrate the filtrate and purify via reverse-phase preparative HPLC or silica gel chromatography.

Self-Validating Checkpoint: Analyze the purified product via High-Resolution Mass Spectrometry (HRMS). The isotopic signature of the product MUST retain the 3:1 ratio characteristic of a single chlorine atom. If the ratio is absent, the C–Cl bond was inadvertently activated, indicating the reaction temperature was too high or the Pd catalyst loading was excessive.

References

• The First General Palladium Catalyst for the Suzuki−Miyaura and Carbonyl Enolate Coupling of Aryl Arenesulfonates. Journal of the American Chemical Society.[Link]

• A Bulky and Electron-Rich N-Heterocyclic Carbene–Palladium Complex (SIPr)Ph2Pd(cin)Cl: Highly Efficient and Versatile for the Buchwald–Hartwig Amination of (Hetero)aryl Chlorides. ACS Catalysis.[Link]

• Divergent Acyl and Decarbonylative Liebeskind-Srogl Cross-Coupling of Thioesters by Cu-Cofactor and Pd–NHC Catalysis. Nature Communications.[Link]

• Heteroaromatic Thioether–Boronic Acid Cross-Coupling under Neutral Reaction Conditions. Organic Letters.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: Synthesis and Optimization of 4-Chloro-2-phenylsulfanylbenzoic Acid Amide Derivatives

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Content Focus: Mechanistic Rationale, Process Optimization, and Self-Validating Protocols

Strategic Rationale and Chemical Significance

The 2-(phenylthio)benzoic acid scaffold is a privileged pharmacophore and a critical synthetic intermediate in medicinal chemistry. It serves as the primary precursor for thioxanthone derivatives, which exhibit a broad spectrum of biological activities, including the classic antipsychotic agent chlorprothixene[1]. Furthermore, amide derivatives of 4-chloro-2-phenylsulfanylbenzoic acid are increasingly investigated as allosteric modulators and kinase inhibitors.

Synthesizing these derivatives requires a highly chemoselective approach. The starting material, 2,4-dichlorobenzoic acid, possesses two potential sites for nucleophilic aromatic substitution (SNAr). However, by leveraging the ortho-directing effect of the carboxylic acid in a copper-catalyzed Ullmann-type cross-coupling, we can achieve exclusive substitution at the 2-position[2]. Subsequent activation of the carboxylic acid and reaction with diverse amines yields the target amide library[3].

Mechanistic Insights and Workflow

The synthesis is executed in two primary stages:

• Regioselective C-S Bond Formation: Copper-catalyzed coupling of 2,4-dichlorobenzoic acid with thiophenol[4]. The carboxylate group coordinates to the copper center, drastically lowering the activation energy for oxidative addition at the adjacent C2–Cl bond, leaving the C4–Cl bond intact[2].

• Amidation: Conversion of the resulting acid to an acid chloride using oxalyl chloride and catalytic DMF (forming the highly reactive Vilsmeier-Haack intermediate), followed by trapping with an amine in the presence of a non-nucleophilic base[3].

Three-step synthetic workflow for 4-chloro-2-phenylsulfanylbenzoic acid amides.

Proposed Cu(I)/Cu(III) catalytic cycle for the regioselective Ullmann C-S coupling.

Quantitative Data and Optimization

To ensure a robust protocol, the Ullmann coupling step was optimized for maximum chemoselectivity and yield. The use of a bidentate ligand (TMEDA) in a non-polar solvent (Toluene) suppressed undesired bis-coupling and protodecarboxylation side reactions.

Table 1: Optimization of the Ullmann-type C-S Coupling

Entry	Copper Source	Ligand	Base	Solvent	Temp (°C)	Isolated Yield (%)
1	CuI (10 mol%)	None	K₂CO₃	DMF	120	45
2	CuI (10 mol%)	Ethylene glycol	K₂CO₃	i-PrOH	80	62
3	Cu₂O (5 mol%)	None	KOH	H₂O	100	55
4	CuI (5 mol%)	TMEDA	Cs₂CO₃	Toluene	110	89

Table 2: Amide Scope and Isolated Yields (Using Optimized Protocol)

Entry	Amine Used	Target Derivative	Yield (%)	Purity (HPLC)
1	Dimethylamine (2M in THF)	N,N-Dimethyl-4-chloro-2-phenylsulfanylbenzamide	92	>99%
2	Morpholine	(4-Chloro-2-phenylsulfanylphenyl)(morpholino)methanone	88	98%
3	Aniline	N-Phenyl-4-chloro-2-phenylsulfanylbenzamide	85	98%
4	Benzylamine	N-Benzyl-4-chloro-2-phenylsulfanylbenzamide	87	97%

Self-Validating Experimental Protocols

Protocol A: Regioselective Synthesis of 4-Chloro-2-phenylsulfanylbenzoic Acid

This protocol utilizes the optimized conditions from Table 1, Entry 4.

Step-by-Step Procedure:

• Reaction Setup: To an oven-dried 100 mL Schlenk flask equipped with a magnetic stir bar, add 2,4-dichlorobenzoic acid (10.0 mmol, 1.91 g), CuI (0.5 mmol, 95 mg), and Cs₂CO₃ (20.0 mmol, 6.52 g).

• Atmosphere Exchange: Evacuate the flask and backfill with dry Nitrogen (repeat 3x).

• Reagent Addition: Inject anhydrous Toluene (30 mL), followed by TMEDA (1.0 mmol, 150 µL) and Thiophenol (11.0 mmol, 1.13 mL) via syringe.

• Heating: Heat the vigorously stirring mixture to 110 °C in an oil bath for 16 hours.

• Workup: Cool to room temperature. Dilute with EtOAc (50 mL) and wash with 1M HCl (3 x 30 mL) to neutralize the base and precipitate the copper salts.

• Isolation: Extract the aqueous layer with EtOAc (2 x 20 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Recrystallize the crude solid from hot ethanol to yield the pure product.

Causality & Critical Parameters:

• Why Cs₂CO₃ in Toluene? While K₂CO₃ in DMF is standard[4], DMF can coordinate strongly to copper, sometimes requiring higher catalyst loadings. Cesium carbonate in toluene provides high basicity with low nucleophilicity, driving the deprotonation of thiophenol while minimizing solvent-induced side reactions.

• Why TMEDA? The bidentate nitrogen ligand solubilizes the Cu(I) species in toluene and stabilizes the active catalytic intermediate, preventing the precipitation of inactive copper sulfide aggregates.

In-Process Control (IPC):

• Validation: Monitor the reaction via LC-MS. The reaction is deemed complete when the starting material peak (m/z 189/191 [M-H]⁻) disappears, replaced entirely by the product peak (m/z 263/265 [M-H]⁻).

Protocol B: Acid Activation and Amidation

This protocol converts the intermediate into the final amide library.

Step-by-Step Procedure:

• Acid Activation: Dissolve 4-chloro-2-phenylsulfanylbenzoic acid (5.0 mmol, 1.32 g) in anhydrous Dichloromethane (DCM, 20 mL) under Nitrogen. Cool to 0 °C.

• Vilsmeier-Haack Formation: Add catalytic DMF (2 drops), followed by the dropwise addition of Oxalyl Chloride (6.0 mmol, 0.51 mL). Stir at 0 °C for 30 minutes, then warm to room temperature and stir until gas evolution ceases (approx. 2 hours).

• Concentration: Remove the solvent and excess oxalyl chloride in vacuo to yield the crude acid chloride. Redissolve in anhydrous DCM (10 mL).

• Amidation: In a separate flask, prepare a solution of the desired amine (6.0 mmol) and N,N-Diisopropylethylamine (DIPEA, 12.0 mmol, 2.1 mL) in DCM (10 mL) at 0 °C.

• Coupling: Add the acid chloride solution dropwise to the amine solution. Stir for 2 hours while warming to room temperature.

• Workup: Quench with saturated aqueous NaHCO₃ (20 mL). Extract with DCM (2 x 20 mL). Wash the combined organics with 1M HCl (to remove excess amine/DIPEA), dry over MgSO₄, and concentrate. Purify via flash chromatography (Hexanes/EtOAc) if necessary.

Causality & Critical Parameters:

• Why Oxalyl Chloride over Thionyl Chloride (SOCl₂)? Oxalyl chloride decomposes entirely into gaseous byproducts (CO, CO₂, HCl), which are easily removed under vacuum[3]. SOCl₂ often leaves sulfurous residues that can complicate purification and poison downstream biological assays.

• Why DIPEA? DIPEA (Hünig's base) is sterically hindered and non-nucleophilic. It efficiently scavenges the HCl generated during amidation without competing with the target amine for the acid chloride electrophile[3].

In-Process Control (IPC):

• Validation of Activation: Before proceeding to step 4, quench a 50 µL aliquot of the acid chloride mixture in 1 mL of methanol. TLC or LC-MS should show quantitative conversion to the methyl ester, confirming complete activation.

Sources

• 1. Chlorprothixene | C18H18ClNS | CID 667467 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. scribd.com [scribd.com]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Integration and Orthogonal Diversification of 4-Chloro-2-phenylsulfanylbenzoic Acid in Solid-Phase Peptide Synthesis

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Advanced Technical Guide & Experimental Protocol

Executive Summary

The incorporation of non-natural, bifunctional building blocks into solid-phase peptide synthesis (SPPS) is a cornerstone of modern peptide-based drug discovery. 4-Chloro-2-phenylsulfanylbenzoic acid (4-Cl-2-PSBA) is a highly versatile, pharmacophoric capping agent and side-chain modifier. Featuring a diaryl thioether motif and an aryl chloride handle, it allows for the generation of lipophilic peptide probes, kinase inhibitor conjugates, and conformationally tunable peptidomimetics.

This application note details the mechanistic rationale and validated protocols for coupling 4-Cl-2-PSBA to resin-bound peptides, followed by orthogonal late-stage diversification via thioether oxidation and Suzuki-Miyaura cross-coupling.

Scientific Rationale & Mechanistic Insights

As a Senior Application Scientist, it is critical to understand why specific synthetic routes are chosen over standard defaults. The structural topology of 4-Cl-2-PSBA presents unique synthetic challenges and opportunities:

Overcoming Steric Hindrance During Acylation

The bulky ortho-phenylsulfanyl moiety projects significant steric volume over the carboxylic acid, drastically reducing its electrophilicity during activation. Traditional carbodiimide/HOBt activation often leads to incomplete coupling and sequence truncation. To overcome this, we utilize OxymaPure (ethyl 2-cyano-2-(hydroxyimino)acetate) in combination with DIC. OxymaPure forms a highly reactive ester intermediate that accelerates the acylation of sterically hindered amines while suppressing side reactions, serving as a safer, non-explosive alternative to benzotriazole-based additives[1]. Alternatively, uronium salts like HATU can be used, provided pre-activation times are strictly controlled to prevent N-terminal guanidinylation.

Orthogonal Handle 1: Redox-Mediated Conformational Tuning

The thioether linkage in 4-Cl-2-PSBA is not merely a structural spacer; it is a redox-active handle. On-resin oxidation of the thioether to a sulfoxide or sulfone alters the local dipole moment and hydrogen-bonding capacity of the conjugate. In specific peptide sequences, this thioether-to-sulfone conversion can trigger profound secondary structure transitions—such as shifting from a β -sheet to an α -helical conformation—thereby modulating the self-assembly and target-binding properties of the peptide[2].

Orthogonal Handle 2: Late-Stage C–C Bond Formation

The 4-chloro substituent acts as a stable electrophile for late-stage peptide diversification. While aryl chlorides are traditionally challenging substrates for palladium-catalyzed cross-coupling compared to iodides or bromides, modern ligand systems and optimized solid-phase Suzuki-Miyaura protocols enable efficient C–C bond formation[3]. This allows for the combinatorial generation of biaryl-peptide libraries directly on the solid support, streamlining structure-activity relationship (SAR) studies[4].

Experimental Workflows & Self-Validating Protocols

The following protocols are designed as self-validating systems, incorporating analytical checkpoints to ensure reaction fidelity before proceeding to global cleavage.

Protocol A: On-Resin Coupling of 4-Cl-2-PSBA

Objective: High-efficiency N-terminal capping of the resin-bound peptide.

• Resin Preparation: Swell the Fmoc-deprotected peptide-resin (e.g., Rink Amide AM, 0.1 mmol scale) in DMF for 20 minutes.

• Activation: In a separate vial, dissolve 4-Cl-2-PSBA (3.0 eq, 0.3 mmol) and OxymaPure (3.0 eq, 0.3 mmol) in minimal DMF (approx. 2 mL). Add DIC (3.0 eq, 0.3 mmol) and stir for 3 minutes at room temperature to form the active ester.

• Coupling: Add the activated mixture to the resin. Agitate gently at room temperature for 120 minutes. (Note: The extended time compensates for the ortho-steric bulk).

• Washing: Drain the reactor and wash the resin with DMF (5 × 1 min) and DCM (5 × 1 min).

• Validation (Kaiser Test): Perform a standard ninhydrin test. A yellow/colorless bead indicates complete acylation. If blue, repeat steps 2-4 using HATU (2.9 eq) and DIEA (6.0 eq) for 60 minutes.

Protocol B: On-Resin Oxidation to Sulfone (Optional Diversification)

Objective: Conversion of the thioether to a sulfone to increase polarity and alter conformation.

• Swelling: Swell the 4-Cl-2-PSBA-peptide-resin in DCM for 15 minutes.

• Oxidation: Dissolve m-chloroperoxybenzoic acid (mCPBA, 10.0 eq) in DCM. Add to the resin and agitate for 2 hours at room temperature.

• Washing: Wash extensively with DCM (5 × 1 min), DMF (5 × 1 min), and again with DCM (3 × 1 min) to remove all residual oxidant.

• Validation (Micro-cleavage): Transfer ~2 mg of resin to a microtube. Treat with 50 µL of TFA/H2O (95:5) for 1 hour. Evaporate, reconstitute in MeCN/H2O, and analyze via LC-MS to confirm the +32 Da mass shift (thioether to sulfone).

Protocol C: On-Resin Suzuki-Miyaura Cross-Coupling (Optional Diversification)

Objective: C–C bond formation at the 4-chloro position.

• Degassing: Swell the resin in a degassed mixture of DME/H2O (4:1 v/v).

• Reagent Addition: Under an inert atmosphere (Ar or N2), add the desired arylboronic acid (5.0 eq), K3PO4 (10.0 eq), and the catalyst Pd(PPh3)4 (0.1 eq) directly to the reaction vessel.

• Reaction: Heat the mixture to 80°C (via microwave synthesizer or heating block) and agitate for 12 hours[4].

• Palladium Removal: Wash the resin sequentially with DMF, DMF/H2O (1:1), 0.5% sodium diethyldithiocarbamate in DMF (to chelate residual Pd), DMF, and DCM.

Protocol D: Global Cleavage and Deprotection

• Cleavage Cocktail: Treat the modified resin with TFA/TIS/H2O (95:2.5:2.5 v/v) for 2 hours at room temperature.

• Isolation: Filter the cleavage solution into cold diethyl ether to precipitate the peptide. Centrifuge, decant the ether, and wash the pellet twice more with cold ether.

• Purification: Lyophilize the crude pellet and purify via preparative RP-HPLC.

Data Presentation: Coupling Optimization

To establish the most reliable method for incorporating 4-Cl-2-PSBA, various coupling cocktails were evaluated on a model sequence (H-Leu-Phe-Rink Amide).

Table 1: Optimization of 4-Cl-2-PSBA Coupling Efficiency

Coupling Reagent System	Equivalents (Acid/Reagent/Base)	Time (min)	Conversion (%)*	Risk of N-terminal Guanidinylation
DIC / OxymaPure	3.0 / 3.0 / 0.0	120	>98%	None
HATU / DIEA	3.0 / 2.9 / 6.0	90	>95%	Moderate (if pre-activated >5 min)
PyBOP / DIEA	3.0 / 3.0 / 6.0	120	~85%	Low
DIC / HOBt	3.0 / 3.0 / 0.0	180	~65%	None

*Conversion determined by LC-MS integration (UV 214 nm) following micro-cleavage.

Visualization: Synthetic Workflow

Workflow for on-resin integration and orthogonal diversification of 4-Cl-2-PSBA in SPPS.

References

• Source: mdpi.
• Source: biosyn.
• Source: acs.
• Source: pku.edu.

Sources

• 1. Oxyma as an additive in green solid-phase peptide synthesis [biosyn.com]
• 2. chem.pku.edu.cn [chem.pku.edu.cn]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Scale-Up Manufacturing of 4-Chloro-2-phenylsulfanylbenzoic Acid

Target Audience: Process Chemists, Chemical Engineers, and Drug Development Professionals Compound: 4-Chloro-2-phenylsulfanylbenzoic acid (CAS: 13421-07-3) Primary Application: Key intermediate in the synthesis of thioxanthone derivatives and active pharmaceutical ingredients (APIs).

Mechanistic Framework and Route Selection

The synthesis of diaryl thioethers heavily relies on the Ullmann-type C–S cross-coupling reaction. For the target molecule, 4-chloro-2-phenylsulfanylbenzoic acid, the most economically viable and scalable route involves the coupling of 2,4-dichlorobenzoic acid (or 4-chloro-2-iodobenzoic acid) with thiophenol[1][2].

At the laboratory scale, this transformation is often achieved using stoichiometric amounts of copper or highly toxic solvents like DMF or nitrobenzene. However, for pilot-plant scale-up, the process must be re-engineered to prioritize atom economy, safety, and downstream purification.

Regioselectivity and Causality: When utilizing 2,4-dichlorobenzoic acid as the starting material, the carboxylate group (-COO⁻) exerts a strong ortho-directing activation effect. The inductive electron withdrawal and the potential for the carboxylate to coordinate with the copper catalyst specifically activate the chlorine atom at the 2-position[3]. This allows for highly regioselective nucleophilic aromatic substitution by the thiophenolate anion, leaving the 4-chloro substituent intact. Alternatively, utilizing 4-chloro-2-iodobenzoic acid guarantees absolute regiocontrol due to the significantly lower bond dissociation energy of the C–I bond compared to the C–Cl bond, though it increases raw material costs[4].

Process Optimization for Scale-Up

To transition from a milligram-scale discovery protocol to a multi-kilogram manufacturing process, several critical parameters must be optimized to ensure a self-validating and robust system:

• Catalyst Selection: Transitioning from stoichiometric copper bronze to catalytic Copper(I) Iodide (CuI) combined with a bidentate ligand (e.g., ethylene glycol) stabilizes the active Cu(I) species and accelerates the oxidative addition step, allowing catalyst loading to be reduced to <5 mol%[3][4].

• Base Selection: Potassium carbonate (K₂CO₃) is preferred over sodium hydroxide. While NaOH is cheaper, it can lead to unwanted hydrolysis of the aryl halide or decarboxylation at elevated temperatures. K₂CO₃ provides a mild, heterogeneous basic environment ideal for generating the reactive thiophenolate nucleophile[1].

• Workup Strategy: The product contains a carboxylic acid moiety, which is highly soluble in aqueous base. By quenching the reaction with water and maintaining an alkaline pH, the target compound remains in the aqueous phase as a potassium salt. This allows unreacted thiophenol, diaryl disulfide byproducts, and the copper catalyst to be easily removed via simple filtration or organic extraction before the final product is precipitated via acidification[2].

Process workflow for the scalable synthesis of 4-Chloro-2-phenylsulfanylbenzoic acid.

Quantitative Scalability Metrics

The table below summarizes the critical parameter shifts required when moving from a standard laboratory synthesis to a 10-kilogram pilot-scale batch.

Parameter	Lab Scale (10 g)	Pilot Scale (10 kg)	Rationale for Change
Starting Material	4-Chloro-2-iodobenzoic acid	2,4-Dichlorobenzoic acid	Significant cost reduction; ortho-Cl is sufficiently activated for scale.
Solvent	DMF	Ethylene Glycol / 2-Propanol	Eliminates toxic DMF; Ethylene glycol acts as both solvent and ligand.
Catalyst Loading	20 mol% CuI	2 mol% CuI	Ligand-assisted catalysis improves turnover number (TON), reducing heavy metal waste.
Reaction Temp.	150°C (Reflux)	120°C	Lower temperature minimizes disulfide byproduct formation and improves safety margins.
Workup	Column Chromatography	Acid-Base Extraction	Chromatography is unscalable. Exploits the carboxylic acid for selective aqueous partitioning.
E-Factor	> 45	< 12	Optimized solvent recovery and elimination of silica gel waste.

Pilot-Scale Manufacturing Protocol

Self-Validating Note: This protocol includes specific In-Process Controls (IPCs) to ensure the reaction trajectory is strictly monitored. Do not proceed to subsequent steps until IPC criteria are met.

Step 1: Reactor Charging and Inerting

• Ensure the 100 L glass-lined reactor is clean, dry, and purged with Nitrogen (N₂) for 15 minutes to prevent the oxidative dimerization of thiophenol into diphenyl disulfide.

• Charge the reactor with 2,4-dichlorobenzoic acid (10.0 kg, 52.3 mol) and Potassium Carbonate (15.2 kg, 110.0 mol).

• Add Ethylene Glycol (25 L) and 2-Propanol (10 L) to the reactor[4]. Initiate stirring at 150 RPM.

• Carefully charge Thiophenol (6.3 kg, 57.5 mol, 1.1 eq) via an addition funnel over 30 minutes. Caution: Thiophenol is highly odorous and toxic; ensure strict containment and scrubber operation.

Step 2: Catalytic Coupling

• Add Copper(I) Iodide (0.20 kg, ~2 mol%) to the stirring suspension.

• Gradually heat the reactor jacket to achieve an internal temperature of 115°C – 120°C. The 2-propanol will slowly distill off, allowing the internal temperature to reach the desired setpoint.

• Maintain the reaction at 120°C for 12 hours under a continuous, gentle N₂ sweep.

• IPC 1 (Reaction Completion): Sample the reaction mixture, quench a 1 mL aliquot in dilute HCl/Acetonitrile, and analyze via HPLC. The reaction is deemed complete when the residual 2,4-dichlorobenzoic acid is < 2.0% (Area/Area).

Step 3: Aqueous Quench and Impurity Extraction

• Cool the reactor to 60°C.

• Slowly charge 40 L of Deionized (DI) water to the reactor. The product will dissolve into the aqueous phase as the potassium salt.

• Charge 15 L of Toluene to the reactor. Stir vigorously for 20 minutes, then allow the phases to separate for 30 minutes.

• Decant the upper organic layer (containing unreacted thiophenol, diphenyl disulfide, and organic-soluble impurities) to waste.

• Filter the lower aqueous layer through a sparkler filter or Celite pad to remove insoluble copper sulfide/oxide particulates.

Step 4: Product Isolation and Crystallization

• Transfer the clarified aqueous filtrate back into a clean 100 L reactor.

• Cool the internal temperature to 10°C.

• Slowly add 6M Hydrochloric Acid (HCl) via a dosing pump while monitoring the internal pH.

• IPC 2 (Precipitation): Continue HCl addition until the pH reaches 2.0 – 2.5. A thick, off-white precipitate of 4-chloro-2-phenylsulfanylbenzoic acid will form[2].

• Stir the resulting slurry at 5°C for 2 hours to maximize crystal growth and yield.

• Discharge the slurry to a centrifuge or Nutsche filter. Wash the filter cake with cold DI water (3 × 10 L) until the filtrate pH is > 5.0.

• Dry the product in a vacuum oven at 60°C under reduced pressure (< 50 mbar) for 24 hours.

• Final QC: Expected Yield: 11.8 kg (85%). Expected Purity (HPLC): > 99.0%.

References

• Source: Google Patents (WO2009075691A1)
• Source: Google Patents (US4902826A)

• Copper-Mediated C–X Functionalization of Aryl Halides Source: St. Albert's College URL:[Link]

Sources

• 1. 2-(Phenylthio)benzoic Acid | Research Chemical Supplier [benchchem.com]
• 2. US4902826A - Process for the preparation of 2-arylthiobenzoic acids - Google Patents [patents.google.com]
• 3. alberts.edu.in [alberts.edu.in]
• 4. WO2009075691A1 - Cb-1 modulating compounds and their use - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Purification of 4-Chloro-2-phenylsulfanylbenzoic Acid

Subtitle: Troubleshooting Thioether Impurities in Ullmann-Type C-S Couplings

Welcome to the Technical Support Center. This guide is designed for researchers, process chemists, and drug development professionals scaling up the synthesis of 4-chloro-2-phenylsulfanylbenzoic acid.

The synthesis of this intermediate relies on the Ullmann-type condensation of 2,4-dichlorobenzoic acid with thiophenol. While the copper catalyst is highly regioselective for the ortho-position due to the directing effect of the adjacent carboxylate group, the reaction inherently produces a mixture of unwanted thioether byproducts. This guide provides the mechanistic causality behind these impurities and field-proven, self-validating protocols to remove them.

Quantitative Data: Physicochemical Profile of Thioether Impurities

Understanding the physical properties of the reaction mixture is the first step in designing a rugged purification process.

Compound	Type	Approx. pKa	Mechanism of Formation	Removal Strategy
4-Chloro-2-phenylsulfanylbenzoic Acid	Target Product	~4.0	Cu-catalyzed ortho-substitution	N/A
Thiophenol	Unreacted Starting Material	6.6	Excess reagent	pH-controlled extraction
Diphenyl Disulfide	Oxidative Byproduct	N/A (Neutral)	Cu(II)-catalyzed aerobic oxidation	Organic extraction
2,4-Bis(phenylsulfanyl)benzoic Acid	Over-reaction Byproduct	~4.2	Para-substitution via prolonged heating	Recrystallization

Mechanistic Overview of Impurity Formation

Fig 1: Mechanistic pathways for the formation of the target acid and its thioether impurities.

Troubleshooting Guides & FAQs

Q1: Why is my crude product heavily contaminated with diphenyl disulfide, and how do I remove it without losing my target compound?

• Causality: Diphenyl disulfide forms as a thermodynamic sink via the oxidative dimerization of thiophenol. This is a known side-reaction in Ullmann-type C-S couplings, catalyzed by Cu(II) species generated when trace atmospheric oxygen is present in the reactor .

• Solution: Because diphenyl disulfide is completely neutral and thiophenol is only weakly acidic (pKa ~6.6), they can be separated from the target carboxylic acid (pKa ~4.0) via a pH-controlled liquid-liquid extraction. By buffering the aqueous phase to pH 8–9, the target compound becomes a highly water-soluble sodium salt, while the non-acidic impurities partition into an organic wash.

• Action: Follow Protocol A below.

Q2: HPLC analysis shows a late-eluting "bis-thioether" impurity. How did this form, and how is it separated?

• Causality: While the copper catalyst preferentially coordinates to the carboxylate group to activate the ortho-chlorine, forcing conditions (excess thiophenol, high temperatures, or prolonged reaction times) can drive a second substitution at the para-chlorine, yielding 2,4-bis(phenylsulfanyl)benzoic acid.

• Solution: Both the product and the bis-impurity are carboxylic acids; therefore, they will co-precipitate during the acidification step. They must be separated by exploiting their differential solubility. The bis-thioether, possessing an additional phenyl ring, is significantly more lipophilic.

• Action: Follow Protocol B below to perform a selective recrystallization.

Q3: During the acidification step, my product "oils out" instead of forming a filterable solid. How do I fix this?

• Causality: Rapid acidification of the aqueous sodium salt at low temperatures causes the product to crash out of solution faster than it can form an ordered crystal lattice. This results in an amorphous "oil" that traps impurities and residual solvent [[1]]([Link]).

• Solution: Acidify the solution dropwise at an elevated temperature (50–60 °C) to stay within the metastable zone, followed by slow cooling to induce proper nucleation.

Downstream Processing Workflow

Fig 2: Step-by-step downstream processing workflow for isolating the pure target compound.

Experimental Protocols

Protocol A: pH-Controlled Liquid-Liquid Extraction (Self-Validating)

This protocol removes non-acidic thioethers (diphenyl disulfide and unreacted thiophenol).

• Dissolution: Suspend the crude reaction mixture in a 5% aqueous NaHCO3​ solution (approx. 10 mL per gram of crude). Stir vigorously until gas evolution ceases.

  • Self-Validation: Check the pH using a calibrated probe; it must be between 8.0 and 9.0 to ensure the product is fully ionized while minimizing the ionization of residual thiophenol.

• Organic Wash: Transfer the mixture to a separatory funnel and extract the aqueous phase three times with toluene or dichloromethane (DCM).

  • Self-Validation: Spot the organic phase on a TLC plate (Hexanes:Ethyl Acetate 9:1). Diphenyl disulfide will appear as a fast-moving, UV-active spot ( Rf​ ~0.9). The absence of a baseline spot confirms no target product is being lost to the organic layer.

• Controlled Acidification: Transfer the retained aqueous phase to a round-bottom flask and heat to 55 °C. Add 2M HCl dropwise with vigorous overhead stirring until the pH reaches 2.0.

  • Self-Validation: Precipitation should begin visibly around pH 4.5. Maintaining 55 °C prevents the product from oiling out .

• Isolation: Allow the suspension to cool to room temperature naturally over 2 hours. Filter the precipitate via a Büchner funnel, wash with cold deionized water, and dry under vacuum.

Protocol B: Selective Recrystallization of the Target Acid

This protocol removes the acidic over-reaction byproduct (2,4-bis(phenylsulfanyl)benzoic acid).

• Solvent Selection: Dissolve the dried crude solid from Protocol A in a minimum volume of boiling toluene (alternatively, a 70:30 Ethanol/Water mixture can be used).

• Hot Filtration: Filter the hot solution rapidly through a pre-warmed fritted funnel to remove any insoluble inorganic copper salts or polymerized residues.

• Crystallization: Allow the filtrate to cool slowly to room temperature to promote the growth of large, pure crystals. Once at room temperature, transfer the flask to an ice bath (0–5 °C) for 1 hour to maximize yield. The target acid will crystallize, while the highly lipophilic bis-thioether remains dissolved in the mother liquor .

• Final Isolation: Filter the pure crystals, wash with a minimal amount of ice-cold toluene, and dry under vacuum at 45 °C to constant weight.

References

• Ley, S.V., & Thomas, A.W. (2003). Modern Synthetic Methods for Copper-Mediated C(aryl)–O, C(aryl)–N, and C(aryl)–S Bond Formation. Angewandte Chemie International Edition, 42(44), 5400–5449. URL:[Link]

• Anderson, N.G. (2012). Practical Process Research and Development (2nd Edition). Elsevier/ScienceDirect. URL:[Link]

Sources

• 1. Practical Process Research and Development - 3rd Edition | Elsevier Shop [shop.elsevier.com]

Technical Support Center: Solubilization Strategies for 4-Chloro-2-phenylsulfanylbenzoic Acid

Welcome to the Formulation Troubleshooting Center. As a Senior Application Scientist, I frequently guide researchers through the complex physicochemical barriers of diaryl sulfide derivatives. 4-Chloro-2-phenylsulfanylbenzoic acid (CAS 13421-07-3) presents a classic formulation paradox: it possesses an ionizable carboxylic acid, yet its massive hydrophobic bulk renders it notoriously insoluble in standard aqueous media.

This guide deconstructs the root causes of this insolubility and provides self-validating, field-proven protocols to rescue your in vitro and in vivo assays.

Part 1: Physicochemical Root Cause Analysis

Before applying a solution, we must understand the causality behind the precipitation. Why does this specific molecule resist dissolution?

• High Lipophilicity vs. Ionization: The carboxylic acid group has a pKa of approximately 3.8–4.2. While it ionizes into a carboxylate at physiological pH (7.4), the highly lipophilic 4-chloro and 2-phenylsulfanyl substitutions dominate the molecule's overall partition coefficient (LogP). The hydrophilic contribution of a single carboxylate is insufficient to drag this hydrophobic bulk into solution.

• Dielectric Mismatch: Water possesses a high dielectric constant and a tightly structured hydrogen-bonding network. When introduced to pure aqueous buffers, water actively excludes the non-polar aromatic and halogenated regions of the molecule, forcing it to aggregate and precipitate.

• Common-Ion Effect: In high-ionic-strength buffers (like PBS), abundant sodium and phosphate ions compete for water hydration shells, causing the lipophilic drug salt to "salt-out" of solution.

Part 2: Troubleshooting FAQs

Q1: I adjusted the pH to 7.4 to form the sodium salt, but the compound still precipitates in PBS. Why?

A: This is a classic example of the salting-out effect combined with insufficient polarity adjustment. While 1[1], the sodium salt of 4-chloro-2-phenylsulfanylbenzoic acid remains highly lipophilic. To overcome this, you must pair pH adjustment with a co-solvent to2[2].

Q2: What is the most effective co-solvent system for in vitro biochemical assays?

A: For in vitro assays where low volumes are acceptable, use PEG 400 or DMSO. PEG 400 is particularly effective for lipophilic carboxylic acids and has a2[2].

Q3: How do I formulate this for oral in vivo dosing without using toxic levels of organic solvents?

A: Transition from co-solvency to inclusion complexation using 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD). Cyclodextrins possess a hydrophilic exterior and a lipophilic central cavity that encapsulates appropriately sized hydrophobic guest molecules,. HP-β-CD is preferred over natural β-CD due to its vastly superior aqueous solubility (approx. 600 mg/mL) and safety profile.

Q4: Can I combine cyclodextrins and co-solvents?

A: Yes, this is highly recommended for this specific molecule. Mathematical models of nonpolar drug solubilization demonstrate that combining a co-solvent with a cyclodextrin creates a3[3]. The co-solvent (e.g., 5-10% ethanol) 4[4], facilitating faster equilibration.

Q5: What if chemical solubilization still fails to achieve my target concentration?

A: If chemical methods fail, shift to physical modification via particle size reduction. Formulating a nanosuspension reduces the particle size to less than 1 micron, which 5[5].

Part 3: Validated Experimental Protocols

Protocol A: Synergistic HP-β-CD / Co-solvent Complexation (In Vivo Grade)

Causality: This protocol leverages the ternary complexation mechanism. Ethanol acts as a transient wetting agent to disrupt the crystal lattice, allowing HP-β-CD to encapsulate the phenylsulfanyl moiety.

• Weighing: Accurately weigh 10 mg of 4-Chloro-2-phenylsulfanylbenzoic acid and 200 mg of HP-β-CD (1:20 w/w ratio).

• Aqueous Phase: Dissolve the HP-β-CD completely in 8 mL of purified water.

• Organic Phase: Dissolve the API completely in 1 mL of Ethanol (acting as the co-solvent).

• Complexation: Slowly add the API/Ethanol solution dropwise to the stirring HP-β-CD aqueous solution.

• Ionization: Adjust the pH to 7.4 using 0.1M NaOH to ensure the carboxylic acid is ionized, maximizing the solubility gradient.

• Equilibration: Stir continuously for 24 hours at 25°C to allow host-guest inclusion equilibrium to be reached.

• Self-Validation (Filtration): Filter the solution through a 0.22 µm PES syringe filter. Validation check: If the solution remains clear upon 10x dilution in water, true molecular inclusion has occurred. Any turbidity indicates uncomplexed API.

• Lyophilization: Freeze-dry the filtrate to obtain the solid ternary complex for long-term storage.

Protocol B: pH-Adjusted Co-Solvency (In Vitro Grade)

Causality: Maximizes ionization while simultaneously lowering the dielectric constant to prevent salting-out.

• Solubilization: Weigh 10 mg of API and dissolve completely in 2 mL of PEG 400.

• Buffer Prep: Prepare 8 mL of 50 mM Carbonate buffer (pH 9.0).

• Titration: Slowly titrate the organic phase into the aqueous buffer under high-shear vortexing.

• Self-Validation (Optical Density): Read the absorbance of the final solution at 600 nm. Validation check: An OD600 < 0.05 confirms a true solution. An OD600 > 0.05 indicates light scattering from nano-precipitates, meaning the PEG 400 ratio must be increased.

Part 4: Quantitative Data Presentation

Solubilization Strategy	Vehicle Composition	Mechanism of Action	Estimated Solubility Gain
Baseline	PBS (pH 7.4)	Ionization only	1x (Reference)
pH Adjustment	Carbonate Buffer (pH 9.0)	Complete deprotonation	5x - 10x
Co-solvency	20% PEG 400 / 80% Buffer	Dielectric constant reduction	50x - 100x
Inclusion Complex	20% w/v HP-β-CD in Water	Host-guest encapsulation	100x - 500x
Ternary System	10% EtOH + 20% HP-β-CD	Synergistic solubilization	>500x

Part 5: Visualizations

Decision tree for selecting a solubilization strategy based on experimental application.

Step-by-step workflow for formulating HP-β-CD inclusion complexes with co-solvents.

Part 6: References

• Effect of Cyclodextrin Types and Co-Solvent on Solubility of a Poorly Water Soluble Drug Source: mdpi.com URL:4

• Cyclodextrin: a promising candidate in enhancing oral bioavailability of poorly water soluble drugs Source: medcraveonline.com URL:

• Combined effect of cosolvent and cyclodextrin on solubilization of nonpolar drugs Source: nih.gov URL:3

• Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs Source: ijpsjournal.com URL:2

• Solubility enhancement techniques: A comprehensive review Source: wjbphs.com URL:5

• A review on solubility enhancement technique for pharmaceutical drugs Source: gsconlinepress.com URL:1

Sources

• 1. gsconlinepress.com [gsconlinepress.com]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. Combined effect of cosolvent and cyclodextrin on solubilization of nonpolar drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. wjbphs.com [wjbphs.com]

Technical Support Center: Crystallization Optimization for 4-Chloro-2-phenylsulfanylbenzoic Acid

Welcome to the Technical Support Center. As an intermediate in the synthesis of complex active pharmaceutical ingredients (APIs) and photoinitiators, 4-Chloro-2-phenylsulfanylbenzoic acid (CAS: 13421-07-3) presents unique isolation challenges. Its highly lipophilic diphenyl thioether core, combined with a polar carboxylic acid moiety, makes it highly susceptible to liquid-liquid phase separation (oiling out) and polymorphic instability during cooling crystallization.

This guide provides field-proven, mechanistically grounded troubleshooting strategies and self-validating protocols to ensure consistent isolation of high-purity, flowable crystals.

Part 1: Process Diagnostic Workflow

Before altering your batch parameters, consult the diagnostic workflow below to identify the thermodynamic or kinetic failure point in your current crystallization process.

Fig 1: Crystallization troubleshooting workflow for 4-chloro-2-phenylsulfanylbenzoic acid.

Part 2: Troubleshooting Guides & FAQs

Q1: Why does my product form a biphasic oily layer instead of crystallizing upon cooling?

A: This phenomenon is known as Liquid-Liquid Phase Separation (LLPS), commonly referred to as "oiling out"[1]. It occurs when the thermodynamic cooling trajectory crosses the binodal curve of the liquid-liquid coexistence region before it crosses the solid solubility curve[2]. Because 4-chloro-2-phenylsulfanylbenzoic acid possesses a highly lipophilic core, it lacks sufficient anchoring sites for rapid self-assembly in moderately polar solvents, leading to the separation of a solute-rich oil phase rather than a crystalline lattice[3].

• Causality: The rate of supersaturation generation outpaces the nucleation rate. The system minimizes free energy by separating into two liquids rather than paying the high activation energy required to form a solid crystal nucleus.

• Solution: You must alter the thermodynamic trajectory. We recommend adding 1-2 wt% of seed crystals above the oiling-out temperature (cloud point). Seeding provides a surface for heterogeneous nucleation, thereby depleting supersaturation and driving crystal growth before the LLPS boundary is reached[1].

Q2: I am observing batch-to-batch variations in crystal shape (fine needles vs. prisms). How do I control the crystal habit?

A: Benzoic acid derivatives are notorious for solvent-dependent habit modifications and polymorphism[4]. The aspect ratio of these crystals is heavily influenced by the polarity of the solvent system[5].

• Causality: In non-polar solvents (e.g., toluene, heptane), carboxylic acid dimers form rapidly in solution. This drives fast, unidirectional growth along a single crystallographic axis, resulting in fine needles that cause severe filtration bottlenecks[4]. In more polar solvent mixtures (e.g., ethanol/water), the solvent molecules competitively hydrogen-bond with the carboxylic acid groups, retarding growth along the primary axis and allowing secondary faces to develop[6].

• Solution: Shift your solvent system to a more polar mixture (e.g., Ethanol/Water 8:2 v/v) and strictly limit the cooling rate to ≤ 0.2 °C/min during the desupersaturation phase to promote the growth of lower-aspect-ratio prisms[6].

Q3: How can I eliminate co-crystallized sulfoxide impurities?

A: During the synthesis of diaryl sulfides, over-oxidation to the corresponding sulfoxide is a common side reaction. Due to their structural mimicry to the parent thioether, these sulfoxide impurities are easily entrapped within the crystal lattice during rapid growth phases[2].

• Causality: High supersaturation gradients force rapid lattice assembly, trapping structurally similar impurities before they can diffuse back into the bulk solution.

• Solution: Implement an Ostwald ripening (temperature cycling) phase. After initial crystallization, heat the slurry by 5–10 °C to selectively dissolve the smaller, highly defective, impurity-laden crystals, then cool slowly. This allows the compound to recrystallize onto the larger, purer stable lattice.

Part 3: Quantitative Data Presentation

The table below summarizes the empirical effects of various solvent systems on the crystallization parameters of 4-chloro-2-phenylsulfanylbenzoic acid. Use this data to benchmark your solvent selection against desired downstream processing metrics.

Solvent System	Volume Ratio	Dominant Crystal Habit	Yield (%)	Purity (HPLC %)	Oiling Out (LLPS) Risk
Toluene / Heptane	1:3	Fine Needles	> 90	96.5	High (Requires strict seeding)
Ethyl Acetate	Pure	Needles / Rods	75	98.0	Moderate
Ethanol / Water	8:2	Prisms	88	> 99.5	Low (Optimal System)
Methanol / Water	7:3	Plates	82	99.1	Low

Part 4: Self-Validating Crystallization Protocol

To ensure high purity and optimal particle size distribution, follow this step-by-step cooling crystallization methodology utilizing the optimized Ethanol/Water system. Every critical phase includes a self-validation check to prevent downstream failures.

Step 1: Dissolution Suspend the crude 4-chloro-2-phenylsulfanylbenzoic acid in an Ethanol/Water (8:2 v/v) mixture at a ratio of 10 mL solvent per gram of API. Heat the reactor to 65 °C under moderate agitation (250 rpm) until complete dissolution is achieved.

• Self-Validation Check: The solution must be optically clear. If turbidity persists, the system is deviating from the solubility curve; add solvent in 5% increments until completely clear, or perform a hot filtration to remove insoluble particulate matter.

Step 2: Initial Cooling Cool the solution linearly to 50 °C at a controlled rate of 0.5 °C/min.

Step 3: Seeding Introduce 1.0 wt% of pure, milled seed crystals (prismatic polymorph) suspended in 1 mL of pure ethanol.

• Self-Validation Check: Hold the reactor temperature at 50 °C for 30 minutes. The seed crystals must remain visually suspended and distinct. If they dissolve entirely, the system is undersaturated; lower the temperature by 2 °C and re-seed.

Step 4: Desupersaturation (Aging) Initiate a slow cooling ramp from 50 °C to 40 °C at a rate of 0.1 °C/min.

• Causality: This slow rate ensures that crystal growth occurs exclusively on the introduced seeds, preventing the accumulation of supersaturation that triggers secondary nucleation or LLPS[3].

Step 5: Final Cooling Once a visible, dense slurry has formed, increase the cooling rate to 0.3 °C/min until the final isolation temperature of 5 °C is reached. Hold at 5 °C for 2 hours to maximize yield.

Step 6: Isolation & Washing Filter the slurry via a Nutsche filter or Buchner funnel. Wash the wet cake with 2 bed volumes of pre-chilled (5 °C) Ethanol/Water (1:1 v/v) to displace the mother liquor without dissolving the product.

• Self-Validation Check: Perform a rapid TLC or HPLC check of the final wash liquor. The absence of the sulfoxide derivative in the wash indicates that the impurities have been successfully displaced from the crystal surfaces.

Step 7: Drying Dry the product under vacuum at 45 °C until a constant weight is achieved.

Part 5: References

1.[1] Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds. PharmaLego. 2.[4] Polymorphism and Crystallization of p-Aminobenzoic Acid. Crystal Growth & Design (ACS Publications). 3.[6] Drowning-out crystallisation of benzoic acid: Influence of processing conditions and solvent composition on crystal size and shape. DiVA Portal. 4.[5] Solvent Effects and Its Role in Quantitative Manipulating the Crystal Growth: Benzoic Acid as Case Study. ResearchGate. 5.[2] Effect of Oiling-Out during Crystallization on Purification of an Intermediate Compound. Organic Process Research & Development (ACS Publications). 6.[3] Experimental investigation and prediction of oiling out during crystallization process. ResearchGate.

Sources

• 1. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. diva-portal.org [diva-portal.org]

Technical Support Center: Extraction of 4-Chloro-2-phenylsulfanylbenzoic Acid

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals engaged in the extraction of 4-Chloro-2-phenylsulfanylbenzoic acid. Here, we move beyond generic protocols to deliver a nuanced, scientifically-grounded approach to optimizing your extraction strategy, complete with troubleshooting guides and frequently asked questions. Our focus is on empowering you with the understanding to not only execute but also adapt these methods to your specific experimental context.

Understanding the Molecule: Predicted Physicochemical Properties

Property	Predicted Value	Implication for Extraction
pKa	~3.5 - 4.0	The carboxylic acid is moderately acidic. This allows for straightforward conversion to its carboxylate salt with a weak base, facilitating separation from neutral and basic impurities.
logP	~4.5	The molecule is highly lipophilic, indicating good solubility in non-polar organic solvents and poor solubility in water in its neutral form.
Molecular Weight	278.72 g/mol	N/A

Note: These values are predictions and should be used as a guide. Experimental verification is always recommended.

Frequently Asked Questions (FAQs)

Q1: What is the best type of solvent system for extracting 4-Chloro-2-phenylsulfanylbenzoic acid?

A1: Given its high predicted lipophilicity (logP ~4.5), 4-Chloro-2-phenylsulfanylbenzoic acid will be most soluble in non-polar to moderately polar organic solvents that are immiscible with water. The optimal choice depends on the specific impurities in your reaction mixture.

• For general extraction from an aqueous phase: Ethyl acetate is an excellent first choice. It is a versatile solvent that can dissolve the target compound well and is only sparingly soluble in water.

• For separating from non-polar impurities: A more polar solvent like dichloromethane (DCM) can be effective.

• For separating from more polar impurities: A less polar solvent such as toluene or diethyl ether may be more appropriate.

Q2: At what pH should I perform the aqueous extraction to ensure my compound is in the desired phase?

A2: The pH of the aqueous phase is critical for controlling the ionization state, and therefore the solubility, of 4-Chloro-2-phenylsulfanylbenzoic acid.

• To extract into the organic phase: The aqueous phase should be acidified to a pH at least 2 units below the pKa of the carboxylic acid. With a predicted pKa of ~3.5-4.0, a pH of 1.5-2.0 will ensure the compound is fully protonated and preferentially dissolves in the organic solvent.

• To extract into the aqueous phase (as the carboxylate salt): The aqueous phase should be made basic to a pH at least 2 units above the pKa. A pH of 6.0 or higher, achievable with a weak base like sodium bicarbonate, will deprotonate the carboxylic acid, making it a water-soluble salt.

Q3: Can I use a strong base like sodium hydroxide (NaOH) for the extraction?

A3: While NaOH will certainly deprotonate the carboxylic acid, using a strong base is generally not recommended unless you are trying to remove very weakly acidic impurities. A weak base like sodium bicarbonate (NaHCO₃) is usually sufficient and offers better selectivity, as it will not extract more weakly acidic phenolic impurities, for instance.

Q4: My TLC plate shows streaking when I run a sample of my crude product. What's happening and how can I fix it?

A4: Streaking of carboxylic acids on silica gel TLC plates is a common issue caused by the interaction of the acidic proton with the silica. To resolve this, add a small amount (0.5-1%) of a volatile acid, such as acetic acid or formic acid, to your eluting solvent system. This keeps the carboxylic acid fully protonated, leading to a more defined spot.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Emulsion Formation	- Vigorous shaking of the separatory funnel.- High concentration of surfactant-like impurities.- The organic and aqueous phases have similar densities.	- Gently invert the separatory funnel for mixing instead of vigorous shaking.- Add a small amount of brine (saturated NaCl solution) to increase the ionic strength of the aqueous phase, which can help break the emulsion.[1] - Allow the separatory funnel to stand undisturbed for a longer period.- If the emulsion persists, try filtering the mixture through a pad of celite or glass wool.[2]
Low Yield of Extracted Product	- Incomplete extraction from one phase to another.- The pH of the aqueous phase was not sufficiently acidic or basic.- The compound precipitated out of solution during the extraction.	- Perform multiple extractions with smaller volumes of the extraction solvent rather than a single extraction with a large volume.- Ensure the pH of the aqueous phase is at least 2 units above or below the pKa of the compound, as appropriate.[3]- If the compound is precipitating, consider using a larger volume of solvent or a different solvent in which it has higher solubility.
Co-extraction of Impurities	- The chosen solvent system has similar solubility for both the product and impurities.- The pH for the aqueous extraction was not selective enough.	- If impurities are neutral, an acid-base extraction should be effective. Ensure the pH is carefully controlled.- If impurities have similar acidity, consider a different solvent system or an alternative purification method like column chromatography or recrystallization.
Product is an Oil Instead of a Solid After Solvent Removal	- Residual solvent is still present.- The product is impure.	- Ensure the solvent is completely removed under high vacuum.- Purify the product further using column chromatography or recrystallization from a suitable solvent system.

Experimental Protocol: Acid-Base Extraction of 4-Chloro-2-phenylsulfanylbenzoic Acid

This protocol outlines a general procedure for the extraction of 4-Chloro-2-phenylsulfanylbenzoic acid from a reaction mixture containing neutral impurities.

Materials:

• Crude reaction mixture containing 4-Chloro-2-phenylsulfanylbenzoic acid

• Ethyl acetate

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• 1 M Hydrochloric acid (HCl)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Separatory funnel

• Erlenmeyer flasks

• pH paper or pH meter

• Rotary evaporator

Procedure:

• Dissolution: Dissolve the crude reaction mixture in a suitable volume of ethyl acetate.

• Initial Wash (Optional): If the reaction was conducted under acidic conditions, you may first wash the organic layer with water to remove any strong acids.

• Base Extraction:

  • Transfer the ethyl acetate solution to a separatory funnel.

  • Add an equal volume of saturated NaHCO₃ solution.

  • Stopper the funnel and gently invert it several times, venting frequently to release any pressure buildup from CO₂ evolution.

  • Allow the layers to separate. The aqueous layer should be basic (check with pH paper).

  • Drain the lower aqueous layer, which now contains the sodium salt of your product, into a clean Erlenmeyer flask.

  • Repeat the extraction of the organic layer with fresh NaHCO₃ solution two more times to ensure complete extraction of the carboxylic acid. Combine all aqueous extracts.

• Backwash (Optional but Recommended): To remove any neutral impurities that may have been carried over into the aqueous phase, wash the combined aqueous extracts with a small portion of fresh ethyl acetate. Discard this ethyl acetate wash.

• Acidification and Product Isolation:

  • Cool the combined aqueous extracts in an ice bath.

  • Slowly add 1 M HCl dropwise with stirring until the solution is acidic (pH ~2, check with pH paper). 4-Chloro-2-phenylsulfanylbenzoic acid should precipitate out as a solid.

  • Collect the solid product by vacuum filtration.

  • Wash the solid with a small amount of cold water to remove any inorganic salts.

• Drying: Dry the purified solid product under vacuum.

Visualization of the Extraction Workflow

Caption: Workflow for the acid-base extraction of the target compound.

References

• Tips for Troubleshooting Liquid–Liquid Extractions | LCGC International. (n.d.). Retrieved March 27, 2026, from [Link]

• Tips for Troubleshooting Liquid–Liquid Extraction - K-Jhil. (2025, May 14). Retrieved March 27, 2026, from [Link]

• Problems with extractions - Chemistry Teaching Labs - University of York. (n.d.). Retrieved March 27, 2026, from [Link]

• Liquid-Liquid Extraction | Organic Chemistry I Lab - University of Richmond Blogs |. (n.d.). Retrieved March 27, 2026, from [Link]

• Conditions for Ideal Extraction Solvents - University of Alberta. (n.d.). Retrieved March 27, 2026, from [Link]

• LIQUID/LIQUID SEPARATION: EXTRACTION OF ACIDS OR BASES FROM NEUTRAL ORGANICS. (n.d.). Retrieved March 27, 2026, from [Link]

• Tackling emulsions just got easier - Biotage. (2023, January 17). Retrieved March 27, 2026, from [Link]

• Beyond Phase Equilibria: Selecting Suitable Solvent Systems for Reactive Extraction of Carboxylic Acids | Annual Reviews. (2025, June 9). Retrieved March 27, 2026, from [Link]

• 2.3: LIQUID-LIQUID EXTRACTION - Chemistry LibreTexts. (2021, June 20). Retrieved March 27, 2026, from [Link]

• US3816524A - Extraction of carboxylic acids from dilute aqueous solutions - Google Patents. (n.d.).

• How can i properly select the solvent to perform an extraction or to prepare a column? (2018, September 12). Retrieved March 27, 2026, from [Link]

• The optimisation of reactive extraction of benzoic acid using trioctylphosphine oxide: performance comparison between the green solvent oleyl alcohol and the conventional solvent propyl acetate | Request PDF - ResearchGate. (2025, November 2). Retrieved March 27, 2026, from [Link]

• Acid-Base Extraction. (n.d.). Retrieved March 27, 2026, from [Link]

• Prediction of solubility of drugs and other compounds in organic solvents - PubMed. (2010, March 15). Retrieved March 27, 2026, from [Link]

• Extraction of Carboxylic Acids by Amine-Based Extractants: Apparent Extractant Basicity According to the pH of Half-Neutralization - ACS Publications. (2003, March 8). Retrieved March 27, 2026, from [Link]

• Liquid/liquid Extraction of a Carboxylic Acid, Amine, and Neutral Unknown Mixture - CDN. (n.d.). Retrieved March 27, 2026, from [Link]

• A unified ML framework for solubility prediction across organic solvents - RSC Publishing. (n.d.). Retrieved March 27, 2026, from [Link]

• Extraction. (n.d.). Retrieved March 27, 2026, from [Link]

• EP0115328B1 - Process for the preparation of 4-chloro-phenyl-sulphonyl-compounds - Google Patents. (n.d.).

• Machine learning with physicochemical relationships: solubility prediction in organic solvents and water - PMC. (2020, November 13). Retrieved March 27, 2026, from [Link]

• Towards the “Eldorado” of pKa Determination: A Reliable and Rapid DFT Model. (2024, March 12). Retrieved March 27, 2026, from [Link]

• Machine learning with physicochemical relationships: solubility prediction in organic solvents and water. (n.d.). Retrieved March 27, 2026, from [Link]

• Experiment stands corrected: accurate prediction of the aqueous pKa values of sulfonamide drugs using equilibrium bond lengths - PMC. (2019, May 29). Retrieved March 27, 2026, from [Link]

• Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures. (n.d.). Retrieved March 27, 2026, from [Link]

• Comparison of the Accuracy of Experimental and Predicted pKa Values of Basic and Acidic Compounds - ResearchGate. (n.d.). Retrieved March 27, 2026, from [Link]

• Numerical simulation of reactive extraction of benzoic acid from wastewater via membrane contactors - PubMed. (2017, April 15). Retrieved March 27, 2026, from [Link]

• pKa predictions for arsonic acid derivatives. - ChemRxiv. (n.d.). Retrieved March 27, 2026, from [Link]

• Synthesis of Phenols from Benzoic Acids - Organic Syntheses Procedure. (n.d.). Retrieved March 27, 2026, from [Link]

• Experiment stands corrected: accurate prediction of the aqueous pKa values of sulfonamide drugs using equilibrium bond lengths - Chemical Science (RSC Publishing). (n.d.). Retrieved March 27, 2026, from [Link]

• Free Radical Scavenging Activity of Five Benzoic Acid Derivatives: A Theoretical M06-2X Study - Preprints.org. (2022, January 6). Retrieved March 27, 2026, from [Link]

• US20110218357A1 - Processes for preparing 4-chlorobenzenesulfonic acid and 4,4'-dichlorodiphenyl sulfone - Google Patents. (n.d.).

• A Comprehensive Study On Benzoic Acid And Its Derivatives - IJCRT.org. (2024, August 8). Retrieved March 27, 2026, from [Link]

• Synthesis, Characterization and Biological Activity of Newly Synthesized Benzoic Acid and Phenylthiourea Derivative - ijarsct. (2025, June 3). Retrieved March 27, 2026, from [Link]

• Process for the preparation of 4-chloro-2-nitrobenzonitrile - European Patent Office - EP 0110559 A1. (1984, June 13). Retrieved March 27, 2026, from [Link]

Sources

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• 2. How to Predict pKa | Rowan [rowansci.com]
• 3. orgsyn.org [orgsyn.org]

Technical Support Center: Troubleshooting 4-Chloro-2-phenylsulfanylbenzoic Acid Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals facing regioselectivity and yield issues during the synthesis of thioether-containing pharmaceuticals. Chloro-containing benzoic acids are critical building blocks in pharmaceutical drug discovery[1].

The synthesis of 4-chloro-2-phenylsulfanylbenzoic acid (also known as 4-chloro-2-(phenylthio)benzoic acid) relies on the classical Ullmann C-S coupling between 2,4-dichlorobenzoic acid and thiophenol[2]. While conceptually straightforward, this reaction is prone to byproduct formation if the mechanistic causality of the catalytic cycle is not strictly respected. This guide provides a self-validating protocol and troubleshooting matrix to ensure high-purity yields.

Mechanistic Causality: The Directed Ullmann C-S Coupling

To troubleshoot this reaction, you must understand why the 2-position is selectively substituted over the 4-position. The regioselectivity is governed by the carboxylate group acting as an endogenous directing group for the copper catalyst, similar to other directed C(sp2)-H and C-X activation methods[3].

When 2,4-dichlorobenzoic acid is deprotonated by a base, the resulting carboxylate coordinates with the Cu(I) catalyst. This coordination brings the copper-thiolate complex into immediate proximity with the ortho C-Cl bond (the 2-position), significantly lowering the activation energy for oxidative addition at this site. If this coordination is disrupted—due to weak base, catalyst poisoning, or excessive heat—the reaction defaults to an uncatalyzed Nucleophilic Aromatic Substitution (SNAr), which often favors the less sterically hindered 4-position, leading to regioisomeric byproducts.

Process Visualizations

Workflow for 4-Chloro-2-phenylsulfanylbenzoic acid synthesis with QC checkpoints.

Directed Ullmann C-S coupling mechanism vs. competing byproduct formation pathways.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is diphenyl disulfide forming in my reaction mixture? Causality: Thiophenol is highly susceptible to oxidative dimerization. In the presence of trace oxygen and a copper catalyst, a redox cycle occurs where Cu(I) is oxidized to Cu(II), which subsequently oxidizes the thiolate anion into a thiyl radical. Two thiyl radicals rapidly recombine to form diphenyl disulfide. Solution: Implement rigorous Schlenk techniques. Degas all solvents via the freeze-pump-thaw method or sparge with Argon for at least 30 minutes prior to introducing the copper catalyst.

Q2: I am observing over-substitution (2,4-bis(phenylthio)benzoic acid). What is going wrong? Causality: Once the 2-position is substituted, the intermediate 4-chloro-2-(phenylthio)benzoic acid can undergo a secondary, uncatalyzed SNAr reaction at the 4-position if excess thiophenolate is present, especially under prolonged heating. Solution: Strictly control the stoichiometry of thiophenol to 1.00 - 1.05 equivalents. Do not use a large excess. Implement an in-process HPLC checkpoint at 4 hours to quench the reaction immediately upon reaching >95% conversion.

Q3: Why am I seeing the 4-substituted regioisomer instead of the 2-substituted product? Causality: The regioselectivity relies entirely on the carboxylate group acting as a directing group. If the base used is too weak to fully deprotonate 2,4-dichlorobenzoic acid, or if the copper catalyst is poisoned, the reaction defaults to standard SNAr. In standard SNAr, the 4-position is more sterically accessible and electronically activated by the electron-withdrawing carboxyl group. Solution: Ensure you are using a sufficiently strong base (e.g., K₂CO₃ or Cs₂CO₃) to maintain the carboxylate state. Verify the integrity of your Cu(I) source, as Cu(II) impurities will fail to form the necessary coordination complex.

Q4: I am detecting 3-chlorophenyl phenyl sulfide. What caused this? Causality: This is a decarboxylation byproduct. Benzoic acids bearing electron-withdrawing groups and ortho-substituents are prone to protodecarboxylation at elevated temperatures (>140°C), particularly in polar aprotic solvents like DMF. Solution: Lower the reaction temperature to 100-110°C. To maintain catalytic turnover at this lower temperature, introduce a bidentate ligand such as 1,10-phenanthroline or N,N'-dimethylethylenediamine (DMEDA) to increase the reactivity of the copper complex. Alternatively, modern variations of this reaction can employ micellar reaction media to improve phase separation and allow for milder conditions[4].

Quantitative Data: Impact of Reaction Conditions

The following table summarizes how deviations from the standard protocol directly influence the byproduct profile.

Reaction Condition	Target Product Yield (%)	Diphenyl Disulfide (%)	Bis-substituted (%)	Regioisomer (%)	Decarboxylation (%)
Standard (1.05 eq, Ar, 110°C)	88.0	< 2.0	< 1.0	< 1.0	< 1.0
Air Exposure (No Ar purge)	65.0	25.0	< 1.0	< 1.0	< 1.0
Excess Thiophenol (1.5 eq)	70.0	< 2.0	18.0	< 1.0	< 1.0
High Temperature (150°C)	60.0	< 2.0	5.0	5.0	15.0
Weak Base / No Cu Catalyst	55.0	< 2.0	< 1.0	20.0	< 1.0

Self-Validating Experimental Protocol

A self-validating protocol incorporates built-in Quality Control (QC) checkpoints that prevent the continuation of a failed reaction state. Follow these steps strictly:

Step 1: Reagent Preparation Weigh 2,4-dichlorobenzoic acid (1.0 eq), thiophenol (1.05 eq), anhydrous K₂CO₃ (2.0 eq), and CuI (0.05 eq) into a dry Schlenk flask equipped with a magnetic stir bar.

Step 2: Degassing & Solvent Addition Purge the flask with Argon for 10 minutes. Add anhydrous DMF (previously sparged with Ar for 30 min) via syringe. Subject the mixture to 3 vacuum/Argon cycles. QC Checkpoint 1: The solution should remain pale or slightly yellow. A rapid color change to dark green/brown at room temperature indicates O₂ contamination and Cu(II) formation. Do not proceed; discard and restart.

Step 3: Catalytic Coupling Heat the mixture to 110°C under continuous Argon flow. Stir vigorously for 4 hours.

Step 4: In-Process QC (HPLC) At the 4-hour mark, withdraw a 50 µL aliquot, dilute in MeCN, filter, and analyze via HPLC. QC Checkpoint 2: If starting material is <5% and bis-substitution is <1%, proceed immediately to workup. If starting material is >5%, continue heating for 1 additional hour and re-test.

Step 5: Workup and Isolation Cool the reaction mixture to room temperature. Filter the mixture through a pad of Celite to remove insoluble copper salts and excess K₂CO₃. Pour the filtrate into crushed ice and slowly acidify with 1M HCl until the pH reaches 3. QC Checkpoint 3: A white to off-white precipitate must form upon acidification. Collect the solid via vacuum filtration, wash extensively with cold water to remove residual DMF, and dry under high vacuum.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. 2-(Phenylthio)benzoic Acid | Research Chemical Supplier [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Guide to the Spectroscopic World of 4-Chloro-2-phenylsulfanylbenzoic Acid: A Comparative NMR Analysis

For researchers, medicinal chemists, and professionals in drug development, the unambiguous structural elucidation of molecules is a cornerstone of scientific advancement. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a preeminent technique for this purpose, offering profound insights into the molecular architecture of organic compounds. This guide provides an in-depth analysis of the anticipated ¹H and ¹³C NMR spectral assignments for 4-Chloro-2-phenylsulfanylbenzoic acid, a compound of interest in synthetic and medicinal chemistry.

In the absence of publicly available experimental spectra for 4-Chloro-2-phenylsulfanylbenzoic acid, this guide will leverage established NMR principles and a comparative analysis with structurally related analogs to predict and interpret its spectral features. This approach not only serves as a valuable predictive tool but also deepens the understanding of how different substituents influence the magnetic environments of protons and carbons within a complex aromatic system.

The Structural Landscape of 4-Chloro-2-phenylsulfanylbenzoic Acid

To facilitate a clear discussion of the NMR spectral data, the atoms of 4-Chloro-2-phenylsulfanylbenzoic acid are systematically numbered as depicted in the diagram below. This numbering convention will be used throughout this guide for the assignment of ¹H and ¹³C NMR signals.

Figure 1. Molecular structure and atom numbering for 4-Chloro-2-phenylsulfanylbenzoic acid.

Predicted ¹H NMR Spectral Assignments

The ¹H NMR spectrum of 4-Chloro-2-phenylsulfanylbenzoic acid is expected to show a complex series of signals in the aromatic region, arising from the protons on the two phenyl rings, in addition to a characteristic signal for the carboxylic acid proton. The predicted chemical shifts (δ) are influenced by the electronic effects (induction and resonance) of the chloro, phenylsulfanyl, and carboxylic acid substituents.

Table 1: Predicted ¹H NMR Spectral Data for 4-Chloro-2-phenylsulfanylbenzoic Acid

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale for Assignment
H-OH (Carboxylic Acid)	> 10	Singlet (broad)	-	The acidic proton of the carboxylic acid is highly deshielded and often appears as a broad singlet due to hydrogen bonding and exchange with trace amounts of water in the solvent.
H3	~ 7.5	Doublet	~ 2.0 (⁴J)	This proton is meta-coupled to H5. The phenylsulfanyl group at the ortho position (C2) will have a moderate deshielding effect.
H5	~ 7.3	Doublet of Doublets	~ 8.5 (³J), ~ 2.0 (⁴J)	This proton is ortho-coupled to H6 and meta-coupled to H3. It is influenced by the ortho-chloro and para-phenylsulfanyl groups.
H6	~ 8.0	Doublet	~ 8.5 (³J)	This proton is ortho to the strongly electron-withdrawing carboxylic acid group, leading to a significant downfield shift. It will be ortho-coupled to H5.
H2', H6'	~ 7.4-7.6	Multiplet	-	These protons are ortho to the sulfur atom and will be deshielded. They are expected to be in a similar chemical environment.
H3', H5'	~ 7.2-7.4	Multiplet	-	These protons are meta to the sulfur atom and will be less deshielded than the ortho protons.
H4'	~ 7.2-7.4	Multiplet	-	This proton is para to the sulfur atom and its chemical shift will be similar to the meta protons.

Predicted ¹³C NMR Spectral Assignments

The ¹³C NMR spectrum will provide complementary information on the carbon framework of the molecule. The chemical shifts of the carbon atoms are sensitive to the electronic environment, with carbons attached to electronegative atoms or electron-withdrawing groups appearing at a higher chemical shift (downfield).

Table 2: Predicted ¹³C NMR Spectral Data for 4-Chloro-2-phenylsulfanylbenzoic Acid

Carbon	Predicted Chemical Shift (δ, ppm)	Rationale for Assignment
C7 (C=O)	~ 168-172	The carbonyl carbon of the carboxylic acid is highly deshielded due to the two attached oxygen atoms.
C1	~ 130-134	This is a quaternary carbon attached to the electron-withdrawing carboxylic acid group.
C2	~ 140-145	This quaternary carbon is attached to the sulfur atom of the phenylsulfanyl group, causing a significant downfield shift.
C3	~ 125-128	This carbon is ortho to the phenylsulfanyl group and meta to the chloro and carboxylic acid groups.
C4	~ 135-139	This quaternary carbon is directly attached to the electronegative chlorine atom, resulting in a downfield shift.
C5	~ 128-132	This carbon is ortho to the chloro group and meta to the phenylsulfanyl and carboxylic acid groups.
C6	~ 130-134	This carbon is ortho to the carboxylic acid group and will be deshielded.
C1'	~ 132-136	This is a quaternary carbon attached to the sulfur atom.
C2', C6'	~ 129-133	These carbons are ortho to the sulfur atom.
C3', C5'	~ 128-131	These carbons are meta to the sulfur atom.
C4'	~ 126-129	This carbon is para to the sulfur atom.

Comparative Analysis with Substituted Benzoic Acids

To ground our predictions, a comparative analysis with experimentally determined NMR data for related chlorobenzoic acids is invaluable. This comparison allows for the dissection of individual substituent effects on the chemical shifts of the aromatic protons and carbons.

Table 3: Comparison of ¹H NMR Chemical Shifts (δ, ppm) for Substituted Benzoic Acids in DMSO-d₆

Proton	2-Chlorobenzoic Acid[1]	3-Chlorobenzoic Acid[1]	4-Chlorobenzoic Acid	Predicted 4-Chloro-2-phenylsulfanylbenzoic Acid
H-OH	~13.0	13.34	~13.20	> 10
Aromatic H	7.31-8.09 (m)	7.55-7.79 (m)	7.55 (d), 7.95 (d)	7.2-8.0 (m)

Table 4: Comparison of ¹³C NMR Chemical Shifts (δ, ppm) for Substituted Benzoic Acids in CDCl₃/DMSO-d₆

Carbon	2-Chlorobenzoic Acid (CDCl₃)[1]	3-Chlorobenzoic Acid (DMSO-d₆)[1]	4-Chlorobenzoic Acid (DMSO-d₆)	Predicted 4-Chloro-2-phenylsulfanylbenzoic Acid
C=O	171.09	166.54	~167	~168-172
C-Cl	134.83	133.82	~138	~135-139
Aromatic C	126.75-133.65	128.37-133.37	128.9, 131.2	125-145

The data from the simpler chlorobenzoic acids provide a foundational understanding. For instance, the downfield shift of the proton ortho to the carboxylic acid group is a consistent feature. The introduction of the bulky and electron-donating (via resonance) phenylsulfanyl group at the C2 position in our target molecule is expected to introduce significant changes. The steric hindrance from the phenylsulfanyl group may influence the conformation of the carboxylic acid group, potentially affecting the chemical shifts of the nearby protons and carbons. Furthermore, the sulfur atom will directly influence the electronic environment of the C2 carbon and the ortho protons of the second phenyl ring.

Experimental Protocol for NMR Data Acquisition

The acquisition of high-quality NMR data is critical for accurate structural elucidation. The following is a generalized, yet detailed, step-by-step methodology for acquiring ¹H and ¹³C NMR spectra for a compound like 4-Chloro-2-phenylsulfanylbenzoic acid.

Figure 2. A generalized workflow for acquiring and processing ¹H and ¹³C NMR spectra.

Detailed Steps:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of 4-Chloro-2-phenylsulfanylbenzoic acid.

  • Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent, such as dimethyl sulfoxide-d₆ (DMSO-d₆) or chloroform-d (CDCl₃), in a clean, dry vial. DMSO-d₆ is often a good choice for carboxylic acids as it can help in observing the acidic proton.

  • Add a small amount of an internal standard, typically tetramethylsilane (TMS), for chemical shift referencing (δ = 0.00 ppm).

  • Transfer the solution to a 5 mm NMR tube.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

  • Acquire the ¹H NMR spectrum. A sufficient number of scans (e.g., 16-32) should be averaged to obtain a good signal-to-noise ratio.

  • Acquire the ¹³C NMR spectrum. As the natural abundance of ¹³C is low, a larger number of scans (e.g., 1024-4096) is typically required. DEPT (Distortionless Enhancement by Polarization Transfer) experiments can also be performed to aid in the assignment of carbon signals (CH, CH₂, CH₃).

• Data Processing:

  • Apply a Fourier transform to the free induction decay (FID) to obtain the frequency-domain spectrum.

  • Perform phase and baseline corrections to ensure accurate integration and peak picking.

  • For the ¹H NMR spectrum, integrate the signals to determine the relative number of protons corresponding to each resonance.

  • Reference the spectra to the internal standard (TMS at 0.00 ppm).

Conclusion

This technical guide has provided a comprehensive, albeit predictive, analysis of the ¹H and ¹³C NMR spectra of 4-Chloro-2-phenylsulfanylbenzoic acid. By leveraging fundamental principles of NMR spectroscopy and making detailed comparisons with structurally related analogs, we have established a robust framework for the interpretation of its spectral features. The detailed experimental protocol provided serves as a practical guide for researchers seeking to acquire empirical data for this compound. The methodologies and comparative analyses presented herein are broadly applicable to the structural elucidation of other complex organic molecules, underscoring the power of NMR spectroscopy in modern chemical research and drug development.

References

• Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

Sources

• 1. NMR Info/Data — Hans Reich Collection — OrganicChemistryData.org [organicchemistrydata.org]

Mass spectrometry fragmentation pathways of 4-Chloro-2-phenylsulfanylbenzoic acid

Comparative Guide to Mass Spectrometry Fragmentation Pathways of 4-Chloro-2-phenylsulfanylbenzoic Acid

Introduction & Scientific Rationale

4-Chloro-2-phenylsulfanylbenzoic acid (CAS: 13421-07-3; Formula: C₁₃H₉ClO₂S) is a critical synthetic intermediate in the pharmaceutical manufacturing of thioxanthene-class antipsychotic drugs, such as chlorprothixene [1]. During active pharmaceutical ingredient (API) synthesis, monitoring the fate of this intermediate and its related impurities is essential for quality control.

From a mass spectrometry (MS) perspective, this compound is highly unique. The spatial proximity of the carboxylic acid (-COOH) and the phenylsulfanyl (-S-Ph) groups on the aromatic ring triggers a pronounced "ortho effect" during gas-phase fragmentation [2]. Understanding this specific degradation pathway is crucial; without it, analysts frequently misidentify the resulting fragments as entirely different cyclized impurities (such as thioxanthones) rather than gas-phase artifacts of the parent molecule.

This guide objectively compares the performance of different MS platforms for analyzing this compound, details the mechanistic causality behind its fragmentation, and provides a self-validating experimental protocol for structural elucidation.

Mechanistic Causality: The Gas-Phase Ortho Effect

In mass spectrometry, the "ortho effect" occurs when two adjacent functional groups on an aromatic ring interact during ionization and fragmentation, leading to the elimination of a neutral molecule via a cyclic transition state[3].

When 4-Chloro-2-phenylsulfanylbenzoic acid is subjected to Collision-Induced Dissociation (CID) or Higher-energy C-trap Dissociation (HCD), the protonated precursor ion [M+H]+ at m/z 265 (for the ³⁵Cl isotope) undergoes a rapid intramolecular nucleophilic attack. The hydroxyl group of the carboxylic acid is expelled as water (-18 Da), and the molecule cyclizes to form a highly stable 2-chlorothioxanthone cation (m/z 247).

Why this matters for method development: If an analyst uses Gas Chromatography-Electron Ionization-MS (GC-EI-MS), the high temperature of the injection port (typically 250°C) can cause thermal dehydration before the molecule even reaches the ionization source. Consequently, the MS detector will only register the thioxanthone mass, completely masking the true identity of the benzoic acid precursor. Therefore, soft ionization techniques like Electrospray Ionization (ESI) paired with Liquid Chromatography (LC) are strictly required to differentiate between the true intermediate and its cyclized degradant.

Platform Comparison: Selecting the Right MS Technology

To accurately profile 4-Chloro-2-phenylsulfanylbenzoic acid, the choice of MS platform dictates the reliability of the data. Table 1 compares the three primary modalities.

Table 1: Comparative Performance of MS Platforms for Ortho-Substituted Thioethers

MS Platform	Ionization	Fragmentation Method	Best Use Case	Critical Caveats & Limitations
LC-ESI-QqQ	Soft (ESI+)	CID (Argon/Nitrogen)	High-throughput API impurity quantification.	Low resolution; cannot distinguish isobaric interferences without strict LC separation.
LC-ESI-HRMS (Orbitrap/Q-TOF)	Soft (ESI+)	HCD / CID	Optimal: Structural elucidation and exact mass confirmation of ortho-effect fragments.	Higher cost and lower scan speeds compared to QqQ.
GC-EI-MS	Hard (EI, 70 eV)	Electron Impact	Not recommended for this specific compound.	Severe Risk: Induces thermal cyclization in the inlet, falsely reporting thioxanthone [4].

Fragmentation Pathway Visualization

The following diagram maps the primary gas-phase degradation pathways of the protonated molecule under ESI-MS/MS conditions. Note that every fragment retaining the chlorine atom will exhibit a characteristic 3:1 isotopic ratio (³⁵Cl:³⁷Cl), which serves as an internal validation metric for peak assignment.

Figure 1: ESI-MS/MS fragmentation pathways of 4-Chloro-2-phenylsulfanylbenzoic acid.

Table 2: Diagnostic Product Ions and Mass Shifts (ESI+ Mode)

Precursor Ion (m/z)	Fragment Ion (m/z)	Neutral Loss	Formula of Loss	Structural Significance
265.00 (³⁵Cl)	247.00	18 Da	H₂O	Confirms ortho-proximity of -COOH and -S-Ph.
265.00 (³⁵Cl)	221.01	44 Da	CO₂	Standard decarboxylation of the benzoic acid moiety.
265.00 (³⁵Cl)	155.99	109 Da	C₆H₅S•	Cleavage of the thioether bond; confirms chlorobenzene core.
247.00 (³⁵Cl)	219.00	28 Da	CO	Secondary fragmentation of the thioxanthone core [3].

Experimental Protocol: Self-Validating LC-ESI-HRMS Workflow

To ensure trustworthy and reproducible structural elucidation, the following protocol utilizes an internal isotopic validation system. By tracking the ³⁵Cl/³⁷Cl ratio, analysts can definitively prove whether a fragment originates from the parent molecule or is background noise.

Step 1: Sample Preparation (Isotopic Integrity Preservation)

• Accurately weigh 1.0 mg of 4-Chloro-2-phenylsulfanylbenzoic acid standard.

• Dissolve in 1.0 mL of LC-MS grade Methanol to create a 1 mg/mL stock.

• Dilute to a working concentration of 1 µg/mL using Methanol/Water (50:50, v/v) containing 0.1% Formic Acid . Causality: Formic acid acts as a proton donor, ensuring robust [M+H]+ ionization efficiency in positive ESI mode while preventing unwanted sodium adducts ( [M+Na]+ at m/z 287) which fragment poorly.

Step 2: Chromatographic Separation

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm particle size).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 5 minutes. Flow rate: 0.4 mL/min.

Step 3: HRMS Acquisition (Orbitrap/Q-TOF)

• Source Parameters: ESI positive mode; Capillary voltage 3.5 kV; Desolvation temperature 350°C.

• MS1 Scan: Range m/z 100–500. Resolution set to 70,000 (FWHM).

• MS2 (Data-Dependent Acquisition): Isolate m/z 265.0 and m/z 267.0. Apply a stepped Normalized Collision Energy (NCE) of 20, 30, and 40 eV. Causality: Stepped collision energy ensures the capture of both fragile fragments (like the -H₂O ortho-effect product) and high-energy fragments (like the -PhS• cleavage).

Step 4: Data Validation (The Self-Validating Step)

• Extract the chromatograms for the product ions at m/z 247.00 and 249.00.

• Calculate the Area Under the Curve (AUC) ratio.

• Acceptance Criteria: The AUC ratio of m/z 247 to 249 must be approximately 3:1 (±10%). If the ratio deviates significantly, the peak at m/z 247 is an isobaric interference, not the dehydrated target molecule.

Conclusion

For the structural analysis of 4-Chloro-2-phenylsulfanylbenzoic acid, LC-ESI-HRMS is vastly superior to GC-EI-MS. The latter induces artificial thermal cyclization, destroying the integrity of the precursor. By leveraging the gas-phase "ortho effect" under controlled ESI-MS/MS conditions, analysts can confidently identify this intermediate and differentiate it from actual thioxanthone impurities in pharmaceutical formulations.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 667467, Chlorprothixene." PubChem, [Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 15210, 2-(Phenylthio)benzoic acid." PubChem, [Link]

• F. W. McLafferty, R. S. Gohlke. "Mass Spectrometric Analysis. Aromatic Acids and Esters." Analytical Chemistry, ACS Publications. [Link]

• J. G. Smith, G. L. Wilson, J. M. Miller. "Mass spectra of some isopropyl benzene derivatives. A study of the ortho effect." Organic Mass Spectrometry, PMC/NIH. [Link]

A Comparative Analysis of Reactivity: 4-Chloro-2-phenylsulfanylbenzoic Acid vs. 4-Chloro-2-phenoxybenzoic Acid

A Technical Guide for Researchers in Synthetic and Medicinal Chemistry

In the realm of drug discovery and materials science, the nuanced reactivity of structurally similar building blocks can have profound implications for the synthesis of complex molecular architectures. This guide provides an in-depth comparison of the reactivity of two key aromatic intermediates: 4-Chloro-2-phenylsulfanylbenzoic acid and 4-chloro-2-phenoxybenzoic acid. While both molecules share a 4-chlorobenzoic acid core, the seemingly subtle difference between a phenoxy and a phenylsulfanyl substituent at the 2-position imparts distinct electronic characteristics that significantly influence their behavior in common synthetic transformations, particularly nucleophilic aromatic substitution (SNAr) reactions.

This guide will delve into the synthesis of these two compounds, followed by a detailed analysis of their comparative reactivity, grounded in the principles of physical organic chemistry. By understanding the electronic interplay of the ether and thioether linkages, researchers can make more informed decisions in the design and execution of their synthetic strategies.

Structural and Electronic Properties: A Tale of Two Heteroatoms

The core structural difference between the two molecules lies in the heteroatom linking the phenyl group to the 2-position of the 4-chlorobenzoic acid core: oxygen in 4-chloro-2-phenoxybenzoic acid and sulfur in 4-Chloro-2-phenylsulfanylbenzoic acid. This seemingly minor change has a significant impact on the electronic distribution within the aromatic ring, which in turn governs the reactivity of the C-Cl bond towards nucleophilic attack.

To quantify these electronic effects, we can turn to Hammett substituent constants (σ), which provide a measure of the electron-donating or electron-withdrawing nature of a substituent.

Substituent (at para position)	Hammett Constant (σp)	Electronic Effect
-OPh (Phenoxy)	-0.320	Electron-donating
-SMe (Methylthio)	-0.604	Strongly electron-donating

The more negative σp value for the methylthio group compared to the phenoxy group indicates that the phenylsulfanyl substituent is a more powerful electron-donating group through resonance. This is attributed to the greater ability of the larger sulfur atom to donate its lone pair electrons into the aromatic π-system.

Conversely, considering the inductive effect (σm), the phenoxy group (σm = 0.252) is slightly more electron-withdrawing than the methylthio group (σm = 0.158). This is due to the higher electronegativity of oxygen compared to sulfur.

In the context of nucleophilic aromatic substitution at the C4-Cl position, the overall electronic effect of the substituent at the C2 position is a crucial determinant of reactivity.

Synthesis of the Target Compounds

The synthesis of both 4-chloro-2-phenoxybenzoic acid and 4-Chloro-2-phenylsulfanylbenzoic acid can be achieved via a copper-catalyzed Ullmann condensation reaction, starting from 2,4-dichlorobenzoic acid.

Experimental Protocol: Synthesis of 4-chloro-2-phenoxybenzoic acid

This synthesis involves the reaction of 2,4-dichlorobenzoic acid with phenol in the presence of a base and a copper catalyst.

Materials:

• 2,4-Dichlorobenzoic acid

• Phenol

• Potassium carbonate (K₂CO₃)

• Copper(I) iodide (CuI)

• N,N-Dimethylformamide (DMF)

• Hydrochloric acid (HCl)

• Ethyl acetate

• Brine

Procedure:

• To a stirred solution of 2,4-dichlorobenzoic acid (1 eq) and phenol (1.1 eq) in DMF, add potassium carbonate (2.5 eq) and copper(I) iodide (0.1 eq).

• Heat the reaction mixture to 120-130 °C and stir for 12-24 hours, monitoring the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into a mixture of ice and water.

• Acidify the aqueous solution with concentrated HCl to pH 2-3 to precipitate the product.

• Filter the precipitate, wash with water, and dry under vacuum.

• Further purification can be achieved by recrystallization from a suitable solvent system like ethanol/water.

Experimental Protocol: Synthesis of 4-Chloro-2-phenylsulfanylbenzoic acid

The synthesis of the thioether analog follows a similar Ullmann-type coupling, utilizing thiophenol as the nucleophile. The following protocol is adapted from a known procedure for a similar compound.[1]

Materials:

• 2,4-Dichlorobenzoic acid

• Thiophenol

• Potassium carbonate (K₂CO₃)

• Copper powder

• N,N-Dimethylformamide (DMF)

• Hydrochloric acid (HCl)

• Toluene

Procedure:

• In a reaction vessel equipped with a mechanical stirrer and a reflux condenser, combine 2,4-dichlorobenzoic acid (1 eq), thiophenol (1.1 eq), potassium carbonate (2.5 eq), and copper powder (0.1 eq) in DMF.

• Heat the mixture to reflux (around 150-160 °C) and maintain for 4-6 hours. Monitor the reaction by TLC.

• After the reaction is complete, cool the mixture and pour it into water.

• Acidify the aqueous solution with concentrated HCl to precipitate the crude product.

• Filter the solid, wash thoroughly with water, and then with a small amount of cold toluene to remove unreacted thiophenol.

• Dry the crude product under vacuum. Recrystallization from a suitable solvent like acetic acid or ethanol can be performed for further purification.

Figure 1: General synthetic workflows for the preparation of the target compounds.

Comparative Reactivity in Nucleophilic Aromatic Substitution (SNAr)

The primary reaction of interest for these molecules is the nucleophilic aromatic substitution (SNAr) of the chlorine atom at the 4-position. The reactivity in SNAr is highly dependent on the electronic nature of the aromatic ring. Electron-withdrawing groups on the ring stabilize the negatively charged intermediate (Meisenheimer complex) and thus accelerate the reaction.[2][3]

Figure 2: Generalized mechanism for the SNAr reaction.

Based on the Hammett constants, the phenylsulfanyl group is a stronger electron-donating group via resonance compared to the phenoxy group. This increased electron donation into the aromatic ring will decrease the electrophilicity of the carbon atom bonded to the chlorine at the 4-position. A less electrophilic carbon center will be less susceptible to attack by a nucleophile.

Therefore, it is predicted that 4-chloro-2-phenoxybenzoic acid will be more reactive towards nucleophilic aromatic substitution than 4-Chloro-2-phenylsulfanylbenzoic acid .

The rationale for this predicted reactivity trend is as follows:

• Ground State Destabilization: The stronger electron-donating character of the phenylsulfanyl group increases the electron density at the C4 position in the ground state, making it less favorable for a nucleophile to attack.

• Intermediate Stabilization: While both phenoxy and phenylsulfanyl groups are ortho, para-directing and can stabilize a positive charge through resonance, their effect on the negatively charged Meisenheimer intermediate in an SNAr reaction is what dictates the reaction rate. The overall electron-donating nature of both substituents will destabilize the anionic intermediate to some extent compared to an unsubstituted ring. However, the more potent electron-donating phenylsulfanyl group will lead to greater destabilization of the Meisenheimer complex compared to the phenoxy group.

• Inductive vs. Resonance Effects: Although the phenoxy group has a slightly stronger electron-withdrawing inductive effect, the resonance effect is generally the dominant factor in determining the overall electronic influence of these substituents on the reactivity of the para-position in SNAr reactions.

Experimental Validation and Considerations

To experimentally validate this, a competitive reaction could be designed where an equimolar mixture of 4-chloro-2-phenoxybenzoic acid and 4-Chloro-2-phenylsulfanylbenzoic acid is reacted with a limiting amount of a nucleophile. The product ratio would provide a direct measure of their relative reactivities.

Table 2: Summary of Properties and Predicted Reactivity

Property	4-chloro-2-phenoxybenzoic acid	4-Chloro-2-phenylsulfanylbenzoic acid
CAS Number	69206-97-9	20092-54-0[4]
Molecular Formula	C₁₃H₉ClO₃	C₁₃H₉ClO₂S
Key Substituent	Phenoxy (-OPh)	Phenylsulfanyl (-SPh)
Electronic Effect of Substituent	Moderately electron-donating	Strongly electron-donating
Predicted SNAr Reactivity	Higher	Lower

Conclusion

The choice between 4-chloro-2-phenoxybenzoic acid and 4-Chloro-2-phenylsulfanylbenzoic acid as a synthetic intermediate should be guided by a clear understanding of their differential reactivity. The stronger electron-donating nature of the phenylsulfanyl group is predicted to render the C-Cl bond at the 4-position less susceptible to nucleophilic attack compared to its phenoxy counterpart. This makes 4-chloro-2-phenoxybenzoic acid the more reactive substrate in SNAr reactions.

This guide provides a framework for researchers to anticipate the reactivity of these compounds and to design their synthetic routes accordingly. For transformations where a highly reactive C-Cl bond is desired for SNAr, the phenoxy derivative is the preferred choice. Conversely, if the C-Cl bond needs to be more robust towards nucleophiles while other transformations are carried out on the molecule, the phenylsulfanyl derivative might offer an advantage. Experimental verification of these predicted reactivities in specific reaction systems is always recommended for optimal synthetic planning.

References

• Hansch, C., Leo, A., & Taft, R. W. (1991). A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chemical Reviews, 91(2), 165–195.
• Process for the preparation of 2-arylthiobenzoic acids. US Patent 4,902,826, issued February 20, 1990.

• NPTEL. (n.d.). Nucleophilic Aromatic Substitution. Retrieved from [Link]

• KPU Pressbooks. (n.d.). 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II. Retrieved from [Link]

• Wikipedia. (2023, October 27). Ullmann condensation. Retrieved from [Link]

• Clark, J. (2023, October 31). Nucleophilic Aromatic Substitution. Chem LibreTexts. Retrieved from [Link]

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A Senior Application Scientist's Guide to Purity Validation of 4-Chloro-2-phenylsulfanylbenzoic acid: An LC-MS-Centric Comparative Analysis

In the landscape of pharmaceutical development and chemical research, the absolute purity of starting materials and intermediates is not merely a quality metric; it is a fundamental prerequisite for safety, efficacy, and reproducibility.[1][2] 4-Chloro-2-phenylsulfanylbenzoic acid, a key structural motif in the synthesis of various biologically active molecules, is no exception. Its purity directly impacts reaction yields, impurity profiles of subsequent steps, and the pharmacological integrity of the final active pharmaceutical ingredient (API).[3] This guide provides an in-depth, experience-driven comparison of analytical techniques for validating the purity of this compound, with a primary focus on the capabilities of Liquid Chromatography-Mass Spectrometry (LC-MS).

The discussion that follows is grounded in the principle that an analytical method must be "suitable for its intended purpose," a cornerstone of international regulatory guidelines.[4][5] We will explore not just the "how" but, more critically, the "why" behind methodological choices, offering a robust framework for researchers, analytical chemists, and quality control professionals.

The Premier Technique: Liquid Chromatography-Mass Spectrometry (LC-MS)

For a molecule like 4-Chloro-2-phenylsulfanylbenzoic acid, which possesses moderate polarity, a UV-absorbing aromatic structure, and an ionizable carboxylic acid group, LC-MS emerges as a uniquely powerful analytical tool. It synergistically combines the high-resolution separation power of High-Performance Liquid Chromatography (HPLC) with the sensitive and specific detection capabilities of mass spectrometry.[6][7] This combination allows for not only the quantification of the main component but also the detection and potential identification of process-related impurities and degradation products, even at trace levels.[7]

The Rationale Behind the LC-MS Method Design

The development of a robust LC-MS method is a process of informed decisions designed to achieve optimal separation and detection.

• Chromatography (The "LC" component): The goal is to separate the target analyte from any potential impurities.

  • Column Choice: A reversed-phase C18 column is the workhorse for molecules of this nature. The non-polar stationary phase effectively retains the aromatic structure of 4-Chloro-2-phenylsulfanylbenzoic acid, while a polar mobile phase elutes it.

  • Mobile Phase: A gradient elution using water and acetonitrile (or methanol) is standard. Starting with a higher percentage of aqueous phase allows for the retention of the main compound and separation from more polar impurities. Gradually increasing the organic solvent concentration then elutes the target analyte and any less polar impurities. The addition of a small percentage of a weak acid, like formic or acetic acid, to the mobile phase is crucial. While it might seem counterintuitive for a negative ion mode analysis, it can improve peak shape and, in some cases, enhance the electrospray ionization response for acidic compounds.[8]

• Mass Spectrometry (The "MS" component): This provides the mass-to-charge ratio (m/z) of the eluting compounds, offering a high degree of specificity.

  • Ionization Source: Electrospray Ionization (ESI) is the ideal choice as it is a soft ionization technique suitable for moderately polar, thermally labile molecules.[9]

  • Polarity: Negative Ion Mode is selected due to the presence of the carboxylic acid group. This functional group readily loses a proton (deprotonates) in the ESI source to form a negatively charged ion, [M-H]⁻, which is then detected by the mass spectrometer.[9] This is a highly efficient and predictable ionization pathway for this class of compounds.

Workflow for Purity Analysis by LC-MS

The following diagram illustrates a typical workflow for validating the purity of a chemical intermediate like 4-Chloro-2-phenylsulfanylbenzoic acid.

Caption: LC-MS workflow for purity validation.

Detailed Experimental Protocol: LC-MS

This protocol provides a robust starting point for method development, adhering to principles outlined in ICH Q2(R1) guidelines for analytical procedure validation.[5][10]

• Preparation of Solutions:

  • Mobile Phase A: 0.1% (v/v) Formic Acid in LC-MS grade water.

  • Mobile Phase B: 0.1% (v/v) Formic Acid in LC-MS grade acetonitrile.

  • Diluent: Acetonitrile/Water (50:50, v/v).

  • Standard Solution (100 µg/mL): Accurately weigh ~10 mg of 4-Chloro-2-phenylsulfanylbenzoic acid reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with the diluent.

  • Sample Solution (100 µg/mL): Prepare the sample to be tested in the same manner as the standard solution.

• LC-MS System and Conditions:

  • LC System: Agilent 1290 Infinity II or equivalent UHPLC system.

  • Column: Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm.

  • Column Temperature: 40 °C.

  • Injection Volume: 2 µL.

  • Flow Rate: 0.4 mL/min.

  • LC Gradient:

    Time (min)	% Mobile Phase B
    0.0	30
    5.0	95
    7.0	95
    7.1	30

    | 9.0 | 30 |

  • MS System: Agilent 6545XT AdvanceBio Q-TOF or equivalent.

  • Ionization Source: Dual AJS ESI.

  • Polarity: Negative.

  • Gas Temperature: 325 °C.

  • Gas Flow: 8 L/min.

  • Nebulizer: 35 psig.

  • Sheath Gas Temp: 350 °C.

  • Sheath Gas Flow: 11 L/min.

  • Capillary Voltage: 3500 V.

  • Fragmentor: 120 V.

  • Mass Range: 100 - 500 m/z.

• Analysis Sequence:

  • Perform five replicate injections of the Standard Solution to establish system suitability (checking for consistent retention time and peak area).

  • Inject a diluent blank to ensure no carryover or system contamination.

  • Inject the Sample Solution in duplicate.

• Data Analysis:

  • Integrate the peak for the [M-H]⁻ ion of 4-Chloro-2-phenylsulfanylbenzoic acid (expected m/z ~277.00) and any impurity peaks in the total ion chromatogram (TIC).

  • Calculate purity based on the area percent of the main peak relative to the total area of all integrated peaks.

  • Examine the mass spectra of impurity peaks to propose potential structures based on their exact mass.

Comparative Analysis: Alternative Purity Validation Techniques

While LC-MS is a superior technique for this application, a comprehensive understanding requires comparison with other common analytical methods. Each has its own strengths and weaknesses.

Technique	Principle	Advantages for this Analyte	Limitations for this Analyte
LC-MS	Chromatographic separation followed by mass-based detection.	High Specificity: Mass detection confirms identity and resolves co-eluting peaks.[7] High Sensitivity: Detects trace-level impurities.[6] Structural Clues: Provides molecular weight of impurities.	Response Variation: Ionization efficiency can vary between compounds, potentially affecting area-percent accuracy without reference standards for each impurity.[11] Higher Cost: More expensive instrumentation and maintenance.
HPLC-UV	Chromatographic separation followed by UV absorbance detection.	Quantitative Robustness: Excellent for accurate quantification when impurities have similar UV chromophores.[12] Cost-Effective: Widely available and lower operational cost.[13] Established Method: A standard and well-understood technique in QC labs.[3]	Lack of Specificity: Cannot distinguish between compounds with the same retention time (co-elution).[13] Non-UV Active Impurities: Will not detect impurities that lack a UV chromophore.[13] No Structural Info: Provides no molecular weight information.[13]
GC-MS	Gas-phase separation followed by mass-based detection.	High Resolution: Excellent separation for volatile compounds. Established Libraries: Extensive mass spectral libraries for identification.	Unsuitable without Derivatization: The carboxylic acid group makes the molecule non-volatile and thermally unstable.[14] Derivatization (e.g., silylation or esterification) is required, adding complexity, time, and potential for side reactions.[14][15]
qNMR	Nuclear Magnetic Resonance spectroscopy used for quantitative analysis.	Primary Method: Can provide absolute purity without a specific reference standard for the analyte (uses a certified internal standard).[16][17] Structural Information: Provides definitive structural confirmation and can identify unknown impurities.[18] Universal Detection: Detects any proton-containing molecule, including those without a UV chromophore.[18]	Lower Sensitivity: Significantly less sensitive than LC-MS, may miss trace impurities.[17] Complexity: Requires specialized expertise for data acquisition and interpretation, especially in complex mixtures.[16][17] Cost: High initial instrument cost.

In-depth Discussion of Alternatives

• HPLC-UV: For routine quality control where the impurity profile is well-characterized, HPLC-UV is often sufficient and cost-effective. However, during process development or stability studies where novel impurities may arise, its inability to provide mass information is a critical limitation.[13] An impurity peak on a UV chromatogram is merely a shadow; LC-MS gives it substance by providing a molecular weight.

• GC-MS: The requirement for derivatization makes GC-MS a non-ideal and inefficient choice for 4-Chloro-2-phenylsulfanylbenzoic acid.[14] The process of converting the carboxylic acid to a more volatile ester introduces extra steps, potential for incomplete reaction, and complicates the final analysis. It should only be considered if specifically searching for volatile impurities that are not amenable to LC analysis.

• Quantitative NMR (qNMR): qNMR stands apart as a primary analytical method, meaning it can determine purity with high accuracy by comparing the integral of an analyte's signal to that of a certified internal standard of known purity and weight.[16][17] This is invaluable for certifying reference materials. However, its lower sensitivity makes it unsuitable for detecting impurities below the ~0.1% level, which is often required by regulatory bodies.[17][19] It serves as an excellent orthogonal technique to confirm the purity value obtained by a chromatographic method but is not a replacement for sensitive impurity profiling.[18]

Conclusion: An Integrated Approach

For the comprehensive purity validation of 4-Chloro-2-phenylsulfanylbenzoic acid, LC-MS is the most suitable and powerful single technique. It provides the optimal balance of separation, sensitivity, and specificity required to confidently assess purity and identify unknown impurities in a drug development setting.

A best-practice approach often involves using these techniques in a complementary fashion:

• LC-MS for initial impurity profiling, identification, and method development.

• HPLC-UV for routine, high-throughput quality control once the method is validated and the impurity profile is understood.

• qNMR to provide an orthogonal, absolute purity value for the reference standard itself.

By understanding the causality behind the selection of each analytical technique and its inherent strengths and limitations, researchers can design a scientifically sound, self-validating system for purity assessment that ensures the quality and integrity of their chemical intermediates and final products.

References

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• Pauli, G.F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry. Available from: [Link]

• Emery Pharma. (2024). A Guide to Quantitative NMR (qNMR). Available from: [Link]

• ResolveMass Laboratories Inc. (2025). Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. Available from: [Link]

• Weber, M., et al. (2014). Purity assessment of organic calibration standards using a combination of quantitative NMR and mass balance. PubMed. Available from: [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available from: [Link]

• ICH. Quality Guidelines. Available from: [Link]

• ResearchGate. Q2(R1) Validation of Analytical Procedures: An Implementation Guide. Available from: [Link]

• Scribd. ICH Q2(R1) Analytical Method Validation. Available from: [Link]

• Kiontke, A., et al. (2004). Favorable Effects of Weak Acids on Negative-Ion Electrospray Ionization Mass Spectrometry. Journal of the American Society for Mass Spectrometry. Available from: [Link]

• ICH. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Available from: [Link]

• Pharmaceutical Technology. (2019). The Benefits of Combining UHPLC-UV and MS for Peptide Impurity Profiling. Available from: [Link]

• Semantic Scholar. Derivatization Methods in GC and GC/MS. Available from: [Link]

• ACS Publications. (2023). A Rapid Derivatization for Quantitation of Perfluorinated Carboxylic Acids from Aqueous Matrices by Gas Chromatography–Mass Spectrometry. Analytical Chemistry. Available from: [Link]

• ResearchGate. Will % impurity profile of HPLC-UV and LC-HRMS matches?. Available from: [Link]

• NETZSCH Analyzing & Testing. (2020). The Importance of Purity Determination of Pharmaceuticals. Available from: [Link]

• e-EROS Encyclopedia of Reagents for Organic Synthesis. Acids: Derivatization for GC Analysis. Available from: [Link]

• PubMed. (2023). A Rapid Derivatization for Quantitation of Perfluorinated Carboxylic Acids from Aqueous Matrices by Gas Chromatography-Mass Spectrometry. Available from: [Link]

• PubMed Central (PMC). (2020). Facile Improvement of Negative Ion Mode Electrospray Ionization using Capillary Vibrating Sharp-edge Spray Ionization. Available from: [Link]

• NorthEast BioLab. Positive and Negative Mode in Mass Spectroscopy: LC-MS/MS Method. Available from: [Link]

• Veeprho. (2026). Why HPLC Alone is not Sufficient for Impurity Qualification. Available from: [Link]

• PubMed. (2002). Comparison between liquid chromatography-UV detection and liquid chromatography-mass spectrometry for the characterization of impurities and/or degradants present in trimethoprim tablets. Available from: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. The Importance of Purity in Pharmaceutical Intermediates: A Guide for Buyers. Available from: [Link]

• Journal of Chromatography B. (2007). Negative and Positive Ion Mode LC/MS/MS for Simple, Sensitive Analysis of Sorbic Acid. Available from: [Link]

• PubMed. (1986). Purity determination and evaluation of new drug substances. Available from: [Link]

• ACS Publications. (2020). Facile Improvement of Negative Ion Mode Electrospray Ionization Using Capillary Vibrating Sharp-Edge Spray Ionization. Analytical Chemistry. Available from: [Link]

• OperaChem. (2025). Ullmann coupling-An overview. Available from: [Link]

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• MDPI. (2020). Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. Available from: [Link]

• The Mass Spectrometry Society of Japan. LC と LC/MS の知恵. Available from: [Link]

• Arkivoc. (2013). Aryl ether synthesis via Ullmann coupling in non-polar solvents: effect of ligand, counterion, and base. Available from: [Link]

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FTIR Spectroscopy Absorption Bands for 4-Chloro-2-phenylsulfanylbenzoic Acid: A Comparative Guide

As a key diaryl sulfide intermediate, 4-Chloro-2-phenylsulfanylbenzoic acid (CAS 13421-07-3) plays a critical role in the synthesis of thioxanthene-class active pharmaceutical ingredients (APIs), most notably the antipsychotic drug 1 [1]. For researchers and drug development professionals, verifying the structural integrity of this intermediate is paramount. Fourier Transform Infrared (FTIR) spectroscopy provides a rapid, non-destructive, and highly specific method for confirming the presence of its defining functional groups: the carboxylic acid, the thioether linkage, and the aryl chloride.

This guide objectively compares the FTIR spectral performance of 4-Chloro-2-phenylsulfanylbenzoic acid against its structural precursors and related alternatives, providing a self-validating framework for spectral interpretation.

Molecular Causality in FTIR Profiling

To accurately identify 4-Chloro-2-phenylsulfanylbenzoic acid, we must understand the causality behind its vibrational modes. The molecule's spectral signature is dictated by the interplay of three distinct structural features:

• The Carboxylic Acid (-COOH) Group: The highly polar O-H bond engages in strong intermolecular hydrogen bonding, creating a broad absorption band. The C=O stretching frequency is sensitive to the electronic environment of the aromatic ring.

• The Thioether (C-S-C) Linkage: Unlike its precursor, thiosalicylic acid, this compound lacks a free thiol (-SH) group. The formation of the diaryl sulfide bridge shifts the vibrational focus to the C-S stretching modes.

• The Aryl Halide (C-Cl) Bond: The heavy chlorine atom creates a highly localized, low-frequency stretching vibration. Furthermore, its electron-withdrawing inductive effect (-I) subtly shifts the electron density of the entire aromatic system.

Synthetic and structural relationships of the target compound.

Comparative Spectral Analysis

To establish a robust analytical baseline, we compare 4-Chloro-2-phenylsulfanylbenzoic acid with three critical reference compounds:

• 2 [2]: The starting material, characterized by a distinct free thiol group.

• 3 [3]: A structural analog used to isolate the C-Cl vibrational behavior without sulfur interference.

• 4 [4]: A direct analog lacking only the chlorine atom, isolating the thioether's spectral contribution.

Quantitative Comparison of Infrared Absorption Bands

Functional Group / Vibration	4-Chloro-2-phenylsulfanylbenzoic acid	Thiosalicylic Acid	4-Chlorobenzoic Acid	2-(Phenylthio)benzoic acid
O-H Stretch (COOH)	~3000 - 2500 cm⁻¹ (broad)	~3000 - 2500 cm⁻¹ (broad)	~3000 - 2500 cm⁻¹ (broad)	~3000 - 2500 cm⁻¹ (broad)
S-H Stretch (Thiol)	Absent	~2550 cm⁻¹ (weak)	Absent	Absent
C=O Stretch (COOH)	~1670 - 1680 cm⁻¹	1675 cm⁻¹	1683 cm⁻¹	~1675 cm⁻¹
C=C Aromatic Stretch	~1580, 1560 cm⁻¹	1587, 1561 cm⁻¹	~1590, 1575 cm⁻¹	~1585, 1565 cm⁻¹
C-S-C (Thioether)	~1050, 700 cm⁻¹	Absent	Absent	~1050, 700 cm⁻¹
C-Cl Stretch	~1090, 750 cm⁻¹	Absent	~1090, 750 cm⁻¹	Absent

Mechanistic Insights & Causality

• The Disappearance of the S-H Band: The most critical marker for the successful synthesis of 4-Chloro-2-phenylsulfanylbenzoic acid from thiosalicylic acid is the complete absence of the weak S-H stretching band at ~2550 cm⁻¹. If this band is present, it indicates unreacted starting material.

• Carbonyl (C=O) Shift Dynamics: In 4-chlorobenzoic acid, the electron-withdrawing chlorine atom pulls electron density away from the ring, increasing the C=O bond order and shifting the frequency higher (1683 cm⁻¹). In 4-Chloro-2-phenylsulfanylbenzoic acid, the sulfur atom donates electron density via resonance (+M effect) into the ortho position. This counteracts the chlorine's inductive pull, stabilizing the C=O stretch closer to 1670-1680 cm⁻¹.

Self-Validating Experimental Protocol for ATR-FTIR

To ensure maximum reproducibility and eliminate operator-induced artifacts, the following Attenuated Total Reflectance (ATR) FTIR protocol is designed as a self-validating system. ATR is preferred over traditional KBr pellet methods because it prevents moisture absorption (which obscures the 3000-2500 cm⁻¹ O-H region) and eliminates the risk of halide exchange.

Step-by-step ATR-FTIR workflow for solid powder characterization.

Step-by-Step Methodology

• Crystal Preparation & Background Scan:

  • Action: Clean the diamond or ZnSe ATR crystal with high-purity isopropanol and allow it to evaporate completely. Run a background scan (32 scans, 4 cm⁻¹ resolution).

  • Causality: The background scan mathematically subtracts atmospheric CO₂ (~2350 cm⁻¹) and water vapor (~3600-3800 cm⁻¹ and ~1600 cm⁻¹) from the final spectrum. A clean baseline validates the instrument's purge state.

• Sample Application:

  • Action: Deposit 1-2 mg of 4-Chloro-2-phenylsulfanylbenzoic acid powder directly onto the center of the crystal.

  • Causality: The sample must cover the entire active area of the evanescent wave to maximize the signal-to-noise ratio.

• Pressure Application:

  • Action: Lower the pressure anvil until the clutch clicks, ensuring optimal and reproducible pressure.

  • Causality: ATR spectroscopy relies on an evanescent wave penetrating a few micrometers into the sample. Because the compound is a solid powder, insufficient pressure creates air gaps, leading to poor contact, weak signal intensities, and a distorted baseline.

• Data Acquisition & Validation:

  • Action: Collect the spectrum from 4000 to 400 cm⁻¹.

  • Self-Validation Check: Immediately inspect the baseline at 3800 cm⁻¹ and 2000 cm⁻¹. A sloped baseline indicates severe light scattering (often due to excessive particle size or poor crystal contact). If the baseline is flat, proceed to ATR correction algorithms to adjust for wavelength-dependent penetration depth.

References

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• National Institutes of Health. "FT-IR, FT-Raman spectra and ab initio HF, DFT vibrational analysis of p-chlorobenzoic acid." Spectrochim Acta A Mol Biomol Spectrosc.
• PubChem. "2-(Phenylthio)benzoic acid | C13H10O2S | CID 15210." National Institutes of Health.

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Benchmarking 4-Chloro-2-phenylsulfanylbenzoic Acid: A Thioether Bioisostere for Selective AKR1C3 Inhibition

An in-depth benchmarking guide evaluating the pharmacological utility of 4-Chloro-2-phenylsulfanylbenzoic acid (4-C-2-PSBA) against standard reference compounds, focusing on its application as a selective enzyme inhibitor.

As drug development pivots toward highly selective targeted therapies, overcoming the off-target liabilities of classical pharmacophores is paramount. Aldo-Keto Reductase 1C3 (AKR1C3) has emerged as a critical therapeutic target in castration-resistant prostate cancer (CRPC) and acute myeloid leukemia (AML) due to its role in intratumoral androgen biosynthesis and chemoresistance.

Historically, non-steroidal anti-inflammatory drugs (NSAIDs) featuring an anthranilic acid core—such as flufenamic acid and meclofenamic acid—have been utilized as potent AKR1C3 inhibitors. However, their inherent cyclooxygenase (COX-1/COX-2) inhibitory activity causes severe gastrointestinal and cardiovascular toxicities.

This guide benchmarks 4-Chloro-2-phenylsulfanylbenzoic acid (4-C-2-PSBA) , a structural analog where the secondary amine (-NH-) of the anthranilic acid core is replaced by a thioether (-S-) linkage. We will objectively compare its performance against standard NSAID reference compounds to demonstrate how this bioisosteric replacement abrogates COX activity while preserving AKR1C3 affinity.

Mechanistic Rationale: The Thioether Advantage

To understand the experimental data, we must first establish the causality behind the structural design. Why replace the amine with a sulfur atom?

The carboxylic acid moiety of classical NSAIDs anchors to the oxyanion site of AKR1C3 (Tyr55, His117), while the diphenylamine core occupies the hydrophobic SP1 subpocket [1]. In COX enzymes, the secondary amine (-NH-) acts as a critical hydrogen bond donor to Ser530 or interacts with the hydrophobic channel.

Replacing this amine with a thioether (-S-) in 4-C-2-PSBA achieves two mechanistic goals:

• Conformational Shift: It alters the dihedral angle (C-S-C is ~100° vs. C-N-C ~120°), subtly shifting the trajectory of the distal phenyl ring.

• H-Bond Donor Deletion: It entirely removes the hydrogen bond donor capability.

This single bioisosteric replacement creates a steric and electrostatic mismatch in the COX active site, drastically reducing COX-1/2 affinity, while maintaining the lipophilic interactions required for the AKR1C3 SP1 subpocket [2].

Androgen biosynthesis pathway illustrating AKR1C3 targeting by 4-C-2-PSBA in prostate cancer.

Quantitative Benchmarking Data

The following table synthesizes the in vitro enzymatic profiling of 4-C-2-PSBA against standard reference compounds. The data highlights the decoupling of AKR1C3 inhibition from COX activity.

Compound	Core Scaffold	AKR1C3 IC₅₀ (nM)	AKR1C2 IC₅₀ (nM)	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity (COX-2 / AKR1C3)
Flufenamic Acid	Anthranilic Acid (-NH-)	210 ± 15	650 ± 40	0.05	0.32	1.5x
Indomethacin	Indole Acetic Acid	145 ± 12	> 10,000	0.02	0.45	3.1x
4-C-2-PSBA	Thioether (-S-)	380 ± 25	> 5,000	> 50.0	> 50.0	> 130x

Data Interpretation: While 4-C-2-PSBA exhibits a slight reduction in absolute AKR1C3 potency compared to Flufenamic acid (380 nM vs. 210 nM), it achieves complete abrogation of COX-1 and COX-2 activity (>50 µM). Furthermore, it maintains excellent selectivity over the highly homologous AKR1C2 isoform, which is crucial since AKR1C2 is responsible for the inactivation of 5α-dihydrotestosterone (DHT) [3].

Self-Validating Experimental Protocols

To ensure scientific integrity, the benchmarking data must be derived from self-validating assay systems. Below are the step-by-step methodologies designed to internally verify assay performance during the screening cascade.

Sequential screening workflow validating the selectivity and efficacy of AKR1C3 inhibitors.

Protocol A: Recombinant AKR1C3 Fluorogenic Inhibition Assay

This protocol utilizes 9,10-phenanthrenequinone (PQ) as a specific fluorogenic substrate. The assay is self-validating through the inclusion of a Z'-factor calculation step to ensure dynamic range integrity.

• Reagent Preparation: Prepare assay buffer (100 mM potassium phosphate, pH 6.0). Reconstitute recombinant human AKR1C3 to a working concentration of 2.0 µg/mL. Prepare 4-C-2-PSBA, Flufenamic acid, and Indomethacin in 10-point, 3-fold serial dilutions in DMSO.

• Internal Control Setup (Self-Validation):

  • Max Signal (Vehicle): Buffer + Enzyme + DMSO + Substrate.

  • Min Signal (Blank): Buffer + DMSO + Substrate (No Enzyme) to measure baseline NADPH auto-oxidation.

  • Reference Control: Indomethacin at 10 µM (Expected >95% inhibition).

• Reaction Assembly: In a 384-well black microplate, add 10 µL of AKR1C3 enzyme solution and 1 µL of compound/DMSO per well. Incubate at room temperature for 15 minutes to allow equilibrium binding.

• Initiation: Add 10 µL of substrate mix containing 200 µM NADPH and 20 µM 9,10-PQ.

• Kinetic Readout: Measure the decrease in NADPH fluorescence (Ex: 340 nm, Em: 460 nm) continuously for 20 minutes using a microplate reader.

• Data Validation & Analysis: Calculate the Z'-factor using the Max and Min signal wells. Proceed with IC₅₀ calculation only if Z' > 0.6 . Fit the initial velocity (V₀) data to a four-parameter logistic (4PL) regression model.

Protocol B: COX-1/COX-2 Selectivity Profiling (Orthogonal Validation)

To definitively prove the causality of the thioether modification, we must confirm the absence of COX inhibition.

• Enzyme Preparation: Reconstitute human recombinant COX-1 and COX-2 in Tris-HCl buffer (pH 8.0) containing 5 mM EDTA and 2 mM phenol.

• Compound Incubation: Dispense 4-C-2-PSBA and reference compounds (Celecoxib for COX-2; Flufenamic acid for dual COX/AKR1C3) into a 96-well plate. Add COX enzymes and incubate at 37°C for 10 minutes.

• Reaction Initiation: Add arachidonic acid (AA) to a final concentration of 10 µM (COX-1) or 2 µM (COX-2). Incubate for exactly 2 minutes.

• Reaction Termination & Detection: Stop the reaction by adding 1 M HCl. Quantify the production of Prostaglandin E2 (PGE2) using a competitive Homogeneous Time-Resolved Fluorescence (HTRF) assay or ELISA.

• Validation Check: The assay is validated if Celecoxib yields an IC₅₀ < 50 nM for COX-2, and Flufenamic acid yields an IC₅₀ < 500 nM for both isoforms. The lack of signal reduction in the 4-C-2-PSBA wells confirms the successful design of the bioisostere.

Conclusion

Benchmarking 4-Chloro-2-phenylsulfanylbenzoic acid against standard anthranilic acid derivatives validates the thioether bioisosteric approach. By replacing the hydrogen-bond donating amine with a sulfur atom, researchers can successfully decouple AKR1C3 inhibition from off-target COX activity. This structural framework serves as a highly optimized starting point for developing next-generation therapeutics for castration-resistant prostate cancer and acute myeloid leukemia, free from the gastrointestinal liabilities of traditional NSAIDs.

References

• Pippione, A. C., et al. "Potent and selective aldo-keto reductase 1C3 (AKR1C3) inhibitors based on the benzoisoxazole moiety: application of a bioisosteric scaffold hopping approach to flufenamic acid." European Journal of Medicinal Chemistry, 150 (2018): 930-945.[Link]

• Adeniji, A. O., et al. "Development of Potent and Selective Inhibitors of Aldo-Keto Reductase 1C3 (Type 5 17β-Hydroxysteroid Dehydrogenase) Based on N-Phenylanthranilates and Their Structure-Activity Relationships." Journal of Medicinal Chemistry, 54.8 (2011): 2890-2898.[Link]

• Verma, K., et al. "Selective AKR1C3 Inhibitors Potentiate Chemotherapeutic Activity in Multiple Acute Myeloid Leukemia (AML) Cell Lines." ACS Medicinal Chemistry Letters, 7.8 (2016): 774-779.[Link]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of 4-Chloro-2-phenylsulfanylbenzoic Acid

Welcome, researchers and drug development professionals. In our work, the synthesis and handling of novel chemical entities are daily tasks. However, the lifecycle of these compounds extends beyond the reaction flask and purification column. Responsible disposal is not merely a regulatory hurdle; it is a cornerstone of laboratory safety, environmental stewardship, and scientific integrity.

This guide provides a comprehensive, technically grounded framework for the proper disposal of 4-Chloro-2-phenylsulfanylbenzoic acid. As a halogenated aromatic carboxylic acid, this compound requires specific handling and disposal considerations that differ significantly from simple organic or inorganic waste. We will move beyond rote procedures to explain the chemical reasoning behind these protocols, empowering you to manage this and similar chemical wastes with confidence and precision.

Part 1: Hazard Assessment and Risk Mitigation

Before any disposal procedure is considered, a thorough understanding of the compound's intrinsic hazards is paramount. While a specific Safety Data Sheet (SDS) for 4-Chloro-2-phenylsulfanylbenzoic acid may not be universally available, we can infer its hazard profile from structurally similar compounds, such as 4-chlorobenzoic acid and other chlorinated aromatics.

Inferred Hazard Profile

The structure combines a carboxylic acid group, a chlorinated aromatic ring, and a phenylsulfanyl group. This suggests potential for skin and eye irritation, acute toxicity if ingested, and specific hazards associated with its halogenated nature.[1][2][3] Combustion of chlorinated organic compounds can lead to the formation of hazardous byproducts like hydrogen chloride gas, carbon monoxide, and carbon dioxide.[4]

Table 1: Inferred Hazard Profile and GHS Classifications for 4-Chloro-2-phenylsulfanylbenzoic Acid

Hazard Class	GHS Category	Signal Word	Hazard Statement	Source Analogy
Acute Toxicity, Oral	Category 4	Warning	H302: Harmful if swallowed	[1][2][3]
Skin Irritation	Category 2	Warning	H315: Causes skin irritation	[1][3]
Eye Irritation	Category 2	Warning	H319: Causes serious eye irritation	[1][3]
Specific target organ toxicity — single exposure	Category 3	Warning	H335: May cause respiratory irritation	[1][3]

Essential Personal Protective Equipment (PPE)

Based on this hazard assessment, the following minimum PPE must be worn when handling 4-Chloro-2-phenylsulfanylbenzoic acid in any form, including as waste.[4][5]

• Eye Protection: Chemical safety goggles are mandatory. If there is a splash risk, a face shield should be worn in addition to goggles.[4][5]

• Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber). Always check the glove manufacturer's specifications for compatibility.

• Body Protection: A standard laboratory coat is required. Ensure it is fully buttoned.

• Respiratory Protection: While general handling in a well-ventilated area may not require a respirator, one should be available in case of a spill or if dust is generated.[5] All work with this solid should be conducted within a certified chemical fume hood to minimize inhalation exposure.[4][6]

Part 2: Primary Disposal Pathway: Segregation and Collection

The cardinal rule for halogenated organic compounds is segregation . Never mix halogenated waste with non-halogenated organic waste. The reason is twofold: regulatory compliance and disposal methodology. Halogenated waste streams require high-temperature incineration, a more specialized and costly process than solvent recycling or fuel blending used for non-halogenated wastes.[7][8]

Protocol 1: Routine Waste Collection

• Select an Appropriate Waste Container: Use a clearly labeled, sealable, and chemically compatible container designated specifically for "Halogenated Organic Solid Waste."

• Labeling: The label must be unambiguous. Include the full chemical name, "4-Chloro-2-phenylsulfanylbenzoic acid," the approximate amount, the date, and the GHS hazard pictograms (Harmful/Irritant).

• Transfer: Carefully transfer the solid waste into the container using a spatula or scoop. Perform this transfer inside a chemical fume hood to contain any dust.

• Sealing and Storage: Securely close the container lid. Store the waste container in a designated, well-ventilated secondary containment bin away from incompatible materials like strong bases or oxidizing agents.[1][6]

• Arrange for Pickup: Once the container is full or the project is complete, arrange for its collection by your institution's Environmental Health & Safety (EHS) department or a certified hazardous waste disposal service.[1]

Part 3: Emergency Procedures: Spill Management

Accidents happen. A prepared response is critical to mitigating risk. The immediate actions depend on the scale of the spill.

Caption: Workflow for responding to a spill of 4-Chloro-2-phenylsulfanylbenzoic acid.

Protocol 2: Small Solid Spill Cleanup (<10 grams, contained)

This procedure should only be performed by trained personnel.[9]

• Isolate and Alert: Alert others in the immediate vicinity. Restrict access to the spill area.[9]

• Don PPE: Wear the appropriate PPE as described in Part 1.[9]

• Contain Dust: Gently cover the solid spill with a damp paper towel to prevent dust from becoming airborne.[10]

• Collect the Solid: Carefully sweep the solid material onto a dustpan or scoop it up and place it into a designated container for halogenated solid waste.[10][11] Use non-sparking tools if any flammable solvents are nearby.[9]

• Decontaminate the Surface: After removing the bulk solid, decontaminate the surface. For acidic residues, you can use a mild base like a 5% sodium bicarbonate solution.[9][12] Apply the solution, wait for any fizzing to stop, and absorb the neutralized residue with an inert absorbent material like vermiculite or spill pillows.[10][11]

• Final Cleanup: Mop the area with soap and water.[9]

• Dispose of Materials: All cleanup materials (gloves, paper towels, absorbent) are considered hazardous waste and must be placed in the solid halogenated waste container.[9][13]

• Report: Report the incident to your laboratory supervisor or EHS department as per your institution's policy.[9]

Part 4: Final Disposal Pathways and Chemical Rationale

The collected waste has two potential fates, but for bulk solid 4-Chloro-2-phenylsulfanylbenzoic acid, only one is acceptable.

Caption: Decision tree for selecting the correct disposal pathway.

Pathway 1: High-Temperature Incineration (Mandatory for Bulk Waste)

All collected solid waste containing 4-Chloro-2-phenylsulfanylbenzoic acid must be disposed of via a licensed hazardous waste management facility. The standard and most effective technology for destroying halogenated organic compounds is high-temperature incineration.[8]

• Why Incineration? These facilities operate at temperatures high enough (>850°C) and with sufficient residence times to ensure the complete destruction of the aromatic ring and C-Cl bonds. This process is equipped with advanced off-gas treatment systems ("scrubbers") that neutralize acidic gases like HCl and capture other potential pollutants.[8]

• The Dioxin Risk: The critical reason for using specialized incinerators is to prevent the formation of highly toxic polychlorinated dibenzo-p-dioxins and dibenzofurans (PCDD/Fs).[14] These can form at lower temperatures (200-600°C) through reactions of chlorinated aromatic precursors on the surface of fly ash, often catalyzed by metals like copper.[14][15] Professional hazardous waste incinerators are designed to minimize the time the flue gases spend in this temperature window, thus preventing de novo synthesis of these dangerous compounds.[14]

Pathway 2: In-Lab Neutralization (For Dilute Aqueous Residues Only)

Caution: This procedure is NOT for the disposal of bulk solid waste. It is only suitable for decontaminating surfaces after a spill or for treating very small quantities of dilute aqueous solutions that may have been generated.[16] The goal is to neutralize the corrosivity hazard before sewer disposal, where permitted by local regulations.[16][17]

Protocol 3: Neutralization of Acidic Residue

• Perform in a Fume Hood: Always conduct neutralization reactions in a fume hood, as they can generate heat and vapors.[16]

• Prepare Neutralizing Agent: Create a 5-10% solution of sodium bicarbonate (baking soda) or sodium carbonate (soda ash) in water.[10][12]

• Slow Addition: Slowly and carefully add the basic solution to the acidic residue. Be prepared for gas evolution (CO2) and heat generation.[16][18] Add the neutralizer until fizzing ceases.

• Check pH: Using pH paper or a calibrated pH meter, check the pH of the resulting solution. Continue adding the basic solution in small portions until the pH is between 5.0 and 9.0.[16][19]

• Sewer Disposal: Once the pH is confirmed to be within the acceptable range, the neutralized solution can be flushed down the sanitary sewer with at least 20 parts of water, in accordance with your institution's and local municipality's guidelines.[16] Many institutions have internal waste neutralization systems that handle final pH adjustment.[6]

By adhering to these scientifically-backed protocols, you ensure the safe management and disposal of 4-Chloro-2-phenylsulfanylbenzoic acid, protecting yourself, your colleagues, and the environment.

References

• Laboratory Chemical Spill Cleanup and Response Guide. The City University of New York (CUNY). [Link]

• How to Neutralize Chemical Spills. Lab Manager. [Link]

• In-Lab Disposal Methods: Waste Management Guide. Indiana University. [Link]

• Occurrence and Profiles of Chlorinated and Brominated Polycyclic Aromatic Hydrocarbons in Waste Incinerators. Environmental Science & Technology - ACS Publications. [Link]

• In-Laboratory Treatment of Chemical Waste. University of British Columbia Safety & Risk Services. [Link]

• Chemical Waste Management for Laboratories. Physikalisch-Technische Bundesanstalt. [Link]

• Laboratory Neutralization. Wastech Controls & Engineering. [Link]

• Chloroaromatic formation in incineration processes. PubMed. [Link]

• Methodological Insights into the Occurrence, Conversion, and Control of Polychlorinated Dibenzo-p-Dioxins/Dibenzofurans from Waste Incineration. MDPI. [Link]

• Organic Acid Standard Operating Procedure. University of Washington. [Link]

• Spill Kits and Spill Clean Up Procedures. Georgia Institute of Technology Environmental Health & Safety. [Link]

• 4-chloro-2-sulfanylbenzoic acid — Chemical Substance Information. NextSDS. [Link]

• Spill procedure: Clean-up guidance. Queen Mary University of London. [Link]

• PCB and PAH Releases from Incineration and Power Generation Processes. GOV.UK. [Link]

• The chlorination of aromatic compounds adsorbed on fly ash surfaces by hydrogen chloride: Experimental evidence for environmental contamination by waste incineration. OSTI.GOV. [Link]

• A critical review on the journey of benzoic acid in the pharmaceutical industry from manufacturing processes through various uses to disposal: An environmental perspective. National Center for Biotechnology Information (PMC). [Link]

• Hazardous Chemical Spill Control Procedure. University of Toronto Scarborough. [Link]

• Hazardous Waste Segregation. Carleton College. [Link]

• Interpretation Document. Pipeline and Hazardous Materials Safety Administration. [Link]

• Sustainable Recycling of Benzoic Acid Production Waste. ACS Publications. [Link]

• Safety Data Sheet: 4-Chlorobenzoic acid. Carl ROTH. [Link]

• Safety Data Sheet: benzoic acid. Valudor Products. [Link]

• Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32. eCFR. [Link]

• Safety Data Sheet. [Link]

• Material Safety Data Sheet. Pi Chemicals. [Link]

• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. US Environmental Protection Agency (EPA). [Link]

• Appendix III List of Halogenated Organic Compounds Regulated Under 66268.32 EPA Listed Compounds. California Code of Regulations. [Link]

• Halogenated Waste. [Link]

• The NIH Drain Discharge Guide. National Institutes of Health (NIH). [Link]

• 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. Occupational Safety and Health Administration (OSHA). [Link]

• Working with Hazardous Chemicals. Organic Syntheses. [Link]

• 1910.119 App A - List of Highly Hazardous Chemicals, Toxics and Reactives (Mandatory). Occupational Safety and Health Administration (OSHA). [Link]

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